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  • Product: (2-Methoxyethoxy)methylcyclooctane
  • CAS: 85136-36-3

Core Science & Biosynthesis

Foundational

A Comprehensive Guide to the Thermodynamic Characterization of (2-methoxyethoxy)methylcyclooctane

Abstract (2-methoxyethoxy)methylcyclooctane is a molecule of interest with potential applications in various fields, including materials science and drug development. A thorough understanding of its thermodynamic propert...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

(2-methoxyethoxy)methylcyclooctane is a molecule of interest with potential applications in various fields, including materials science and drug development. A thorough understanding of its thermodynamic properties is crucial for process design, safety assessment, and predicting its behavior in different environments. This in-depth technical guide provides a comprehensive framework for the experimental determination and theoretical estimation of the key thermodynamic properties of (2-methoxyethoxy)methylcyclooctane. While specific experimental data for this compound is not yet publicly available, this document outlines the established methodologies and best practices for its characterization, drawing parallels from studies on analogous structures such as ethers and cycloalkanes. This guide is intended for researchers, scientists, and drug development professionals seeking to undertake a rigorous thermodynamic evaluation of this and similar novel chemical entities.

Introduction to (2-methoxyethoxy)methylcyclooctane and the Significance of its Thermodynamic Properties

(2-methoxyethoxy)methylcyclooctane is an organic molecule featuring a cyclooctane ring functionalized with a methoxyethoxy-methyl group. This structure combines the features of a cycloalkane and an ether, suggesting a unique set of physicochemical properties. While basic chemical information is available[1], a comprehensive understanding of its thermodynamic landscape is essential for its practical application.

Thermodynamic properties such as enthalpy of formation, heat capacity, entropy, and Gibbs free energy of formation govern the stability, reactivity, and phase behavior of a substance. For instance, in drug development, these properties influence solubility, binding affinity, and formulation stability. In chemical engineering, they are critical for designing and optimizing synthesis, purification, and storage processes. Given the absence of published experimental data for (2-methoxyethoxy)methylcyclooctane, this guide provides a roadmap for its systematic thermodynamic characterization.

Theoretical Framework: Key Thermodynamic Properties of Interest

The thermodynamic characterization of (2-methoxyethoxy)methylcyclooctane will focus on the following key properties:

  • Enthalpy of Formation (ΔfH°) : Represents the change in enthalpy during the formation of one mole of the compound from its constituent elements in their standard states. It is a fundamental measure of a molecule's energetic stability.

  • Heat Capacity (Cp) : The amount of heat required to raise the temperature of one mole of the substance by one degree Celsius at constant pressure. It is crucial for heat transfer calculations and for understanding how a substance stores thermal energy.

  • Entropy (S°) : A measure of the molecular disorder or randomness of a system. The standard molar entropy is a key component in determining the Gibbs free energy.

  • Gibbs Free Energy of Formation (ΔfG°) : The ultimate indicator of a compound's thermodynamic stability and spontaneity of formation under standard conditions. It is calculated from the enthalpy of formation and entropy.

  • Phase Transition Properties : These include the melting point, boiling point, and the associated enthalpies of fusion (ΔfusH) and vaporization (ΔvapH). These properties define the physical state of the substance under different temperature and pressure conditions.

The presence of the flexible cyclooctane ring and the polar ether group will influence these properties. The conformational flexibility of the cyclooctane ring can contribute significantly to the entropy of the molecule.[2][3] The ether linkage will introduce polarity, affecting intermolecular interactions and, consequently, the boiling point and enthalpy of vaporization.

Experimental Determination of Thermodynamic Properties

A multi-faceted experimental approach is necessary for a comprehensive thermodynamic characterization of (2-methoxyethoxy)methylcyclooctane. The following sections detail the primary experimental techniques.

Calorimetry

Calorimetry is the science of measuring heat changes and is the cornerstone of experimental thermodynamics.

The standard enthalpy of formation of (2-methoxyethoxy)methylcyclooctane can be determined using an isoperibol combustion calorimeter.

Experimental Protocol:

  • A precisely weighed sample of high-purity (2-methoxyethoxy)methylcyclooctane is placed in a crucible within a combustion bomb.

  • The bomb is filled with high-pressure oxygen.

  • The bomb is submerged in a known mass of water in a calorimeter.

  • The sample is ignited, and the resulting temperature change of the water is meticulously measured.

  • The energy of combustion is calculated from the temperature rise and the heat capacity of the calorimeter system.

  • The standard enthalpy of formation is then derived from the standard enthalpy of combustion using Hess's law.

The heat of combustion provides insights into the stability of the molecule. For cyclic alkanes, a higher heat of combustion per CH₂ group indicates greater ring strain and lower stability.[2][4]

Adiabatic calorimetry is employed to measure the heat capacity of the condensed phases (solid and liquid) as a function of temperature.

Experimental Protocol:

  • A known mass of the sample is placed in a sample vessel within an adiabatic calorimeter.

  • The sample is cooled to a low temperature (typically near absolute zero).

  • Precise amounts of energy are incrementally added to the sample, and the resulting temperature increase is measured under adiabatic conditions.

  • The heat capacity is calculated at each temperature step.

  • By integrating the heat capacity data from near 0 K to a given temperature, the standard molar entropy can be determined.

Differential Scanning Calorimetry (DSC) for Phase Transitions

DSC is a powerful technique for determining the temperatures and enthalpies of phase transitions.

Experimental Protocol:

  • A small, weighed sample is placed in a DSC pan, and an empty reference pan is also prepared.

  • The sample and reference are heated or cooled at a controlled rate.

  • The difference in heat flow required to maintain the sample and reference at the same temperature is measured.

  • Phase transitions (melting, crystallization) appear as endothermic or exothermic peaks in the DSC thermogram.

  • The peak onset temperature provides the transition temperature, and the peak area corresponds to the enthalpy of the transition.

Vapor Pressure Measurement for Enthalpy of Vaporization

The enthalpy of vaporization can be determined by measuring the vapor pressure of the liquid as a function of temperature. Several methods can be employed, including static, ebulliometric, or transpiration methods.[5][6]

Experimental Protocol (Static Method):

  • A sample of the liquid is placed in a thermostatted cell connected to a pressure transducer.

  • The sample is degassed to remove any dissolved air.

  • The temperature of the cell is precisely controlled, and the corresponding vapor pressure is recorded at equilibrium.

  • This process is repeated at various temperatures.

  • The enthalpy of vaporization can then be calculated from the vapor pressure data using the Clausius-Clapeyron equation.

Proposed Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive thermodynamic characterization of (2-methoxyethoxy)methylcyclooctane.

experimental_workflow cluster_synthesis Sample Preparation cluster_thermo Thermodynamic Measurements cluster_data Data Analysis and Property Derivation synthesis Synthesis and Purification of (2-methoxyethoxy)methylcyclooctane purity Purity Analysis (GC-MS, NMR) synthesis->purity comb_cal Combustion Calorimetry purity->comb_cal High-Purity Sample adi_cal Adiabatic Calorimetry purity->adi_cal High-Purity Sample dsc Differential Scanning Calorimetry (DSC) purity->dsc High-Purity Sample vp_meas Vapor Pressure Measurement purity->vp_meas High-Purity Sample delta_h ΔfH° (Enthalpy of Formation) comb_cal->delta_h cp_s Cp(T), S° (Heat Capacity, Entropy) adi_cal->cp_s phase_trans Tm, Tb, ΔfusH (Phase Transitions) dsc->phase_trans delta_vap_h ΔvapH (Enthalpy of Vaporization) vp_meas->delta_vap_h delta_g ΔfG° (Gibbs Free Energy) delta_h->delta_g ΔG = ΔH - TΔS cp_s->delta_g ΔG = ΔH - TΔS

Figure 1: A schematic workflow for the experimental determination of the thermodynamic properties of (2-methoxyethoxy)methylcyclooctane.

Data Presentation

The experimentally determined thermodynamic data should be presented in a clear and concise manner.

Table 1: Summary of Key Thermodynamic Properties of (2-methoxyethoxy)methylcyclooctane at 298.15 K and 0.1 MPa

PropertySymbolValueUnits
Standard Enthalpy of FormationΔfH°To be determinedkJ·mol-1
Standard Molar EntropyTo be determinedJ·mol-1·K-1
Molar Heat CapacityCpTo be determinedJ·mol-1·K-1
Standard Gibbs Free Energy of FormationΔfG°To be determinedkJ·mol-1
Melting TemperatureTmTo be determinedK
Enthalpy of FusionΔfusHTo be determinedkJ·mol-1
Boiling Temperature (at 101.325 kPa)TbTo be determinedK
Enthalpy of Vaporization (at Tb)ΔvapHTo be determinedkJ·mol-1

Predictive and Computational Approaches

In the absence of experimental data, or to complement it, computational methods can provide valuable estimates of thermodynamic properties. Group contribution methods, such as the Benson group additivity method, can be used to estimate the enthalpy of formation and heat capacity. More advanced quantum chemical calculations (e.g., Density Functional Theory) can also be employed to predict these properties with increasing accuracy.

Conclusion

A thorough understanding of the thermodynamic properties of (2-methoxyethoxy)methylcyclooctane is a prerequisite for its successful application. This guide has outlined a comprehensive experimental and theoretical framework for the determination of its key thermodynamic parameters. By following the proposed workflow, researchers can obtain the high-quality data necessary to advance the scientific understanding and potential applications of this novel compound. The methodologies described are well-established and draw upon the foundational principles of thermodynamics as applied to organic molecules.

References

  • Polikhronidi, N. G., Abdulagatov, I. M., Batyrova, R. G., Stepanov, G. V., Ustuzhanin, E. E., & Wu, J. T. (2011). Experimental Study of the Thermodynamic Properties of Diethyl Ether (DEE) at Saturation. International Journal of Thermophysics, 32(3), 559-595. [Link][5][7]

  • Anand, S. C., Grolier, J. P. E., Kiyohara, O., Halpin, C. J., & Benson, G. C. (1974). Thermodynamic Properties of Some Cycloalkane-Cycloalkanol Systems at 298.15K. III. Journal of Chemical & Engineering Data, 19(4), 371-373. [Link][8]

  • Polikhronidi, N. G., Abdulagatov, I. M., Batyrova, R. G., Stepanov, G. V., Ustuzhanin, E. E., & Wu, J. T. (2011). Experimental Study of the Thermodynamic Properties of Diethyl Ether (DEE) at Saturation. ResearchGate. [Link][6]

  • Sudha, M. (2020). A Short Note on Alkanes & Cycloalkanes. Organic Chemistry: Current Research, 9(2), 203. [Link][4]

  • Gmehling, J., & Weidlich, U. (1986). Various Thermodynamic Properties for Binary Systems with Tertiary Ethers. Journal of Chemical & Engineering Data, 31(3), 333-337. [Link][9]

  • Benson, G. C., Anand, S. C., & Kiyohara, O. (1974). Thermodynamic properties of some cycloalkane-cycloalkanol systems at 298. 15.deg.K. II. Journal of Chemical & Engineering Data, 19(3), 258-262. [Link][10]

  • OpenOChem Learn. (n.d.). Stability of Cycloalkane (Combustion Analysis). OpenOChem Learn. Retrieved from [Link][2]

  • Chemistry LibreTexts. (2021, July 31). 12.4: Strain in Cycloalkane Rings. Chemistry LibreTexts. Retrieved from [Link][3]

  • NextSDS. (n.d.). (2-methoxyethoxy)methylcyclooctane — Chemical Substance Information. NextSDS. Retrieved from [Link][1]

Sources

Exploratory

Technical Whitepaper: Safety, Handling, and Formulation Applications of (2-Methoxyethoxy)methylcyclooctane

Executive Summary In modern drug development and advanced chemical synthesis, the demand for highly specialized solvents and amphiphilic linkers has driven the exploration of unique chemical spaces. (2-Methoxyethoxy)meth...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug development and advanced chemical synthesis, the demand for highly specialized solvents and amphiphilic linkers has driven the exploration of unique chemical spaces. (2-Methoxyethoxy)methylcyclooctane (CAS 85136-36-3) represents a distinct class of sterically hindered, lipophilic ethers. By combining the conformational flexibility of a bulky cyclooctane ring with the hydrophilic, hydrogen-bond accepting nature of a short PEG-like tail (diethylene glycol monomethyl ether derivative), this compound serves as a powerful phase-transfer medium, permeation enhancer, and co-solvent in lipid nanoparticle (LNP) formulations.

This whitepaper provides an authoritative guide on the physicochemical profiling, rigorous safety handling protocols, and self-validating experimental workflows for utilizing (2-methoxyethoxy)methylcyclooctane in advanced laboratory settings.

Chemical Identity & Physicochemical Profiling

Understanding the structural dichotomy of (2-methoxyethoxy)methylcyclooctane is critical for predicting its behavior in complex mixtures. The cyclooctane core is highly lipophilic and conformationally dynamic (existing in multiple states such as boat-chair or crown), which disrupts tight molecular packing. Conversely, the ether tail provides localized polarity.

According to EU regulatory databases, this compound is registered under EC number 285-760-3 and is currently not subject to specific restrictions or classified as a Substance of Very High Concern (SVHC) (1)[1].

Table 1: Quantitative Physicochemical Data
PropertyValue
Chemical Name (2-methoxyethoxy)methylcyclooctane
CAS Number 85136-36-3
EC Number 285-760-3
Molecular Formula C₁₂H₂₄O₂
Molecular Weight 200.32 g/mol
Structural Class Cycloalkane / Aliphatic Ether
Regulatory Status (EU) Active, Non-SVHC, No Authorization Required

(Data synthesized from NextSDS and ChemicalScan chemical substance registries 2[1][2].)

Safety Data & Hazard Mitigation

While (2-methoxyethoxy)methylcyclooctane lacks severe GHS hazard classifications in standard databases[1], its chemical identity as an aliphatic ether mandates strict handling protocols. Ethers are notorious for undergoing auto-oxidation upon exposure to light and oxygen, leading to the formation of explosive hydroperoxides at the α-carbon.

AutoOxidation A Initiation: Radical Formation at α-Carbon B Propagation 1: O2 Addition to Peroxy Radical A->B C Propagation 2: H-Abstraction to Hydroperoxide B->C C->A Chain Reaction D Accumulation: Stable Hydroperoxide Hazard C->D E Mitigation Protocol: Inert Gas Purge & BHT Addition E->A Inhibits

Figure 1: Auto-oxidation logical relationship and mitigation strategy for ether compounds.

Standard Operating Procedure: Peroxide Management

To ensure a safe, self-validating workflow, the following protocol must be executed before using the compound in any thermal or concentration-based application.

  • Visual Inspection:

    • Action: Examine the solvent in a clear glass vial against a dark background.

    • Causality: High concentrations of polymeric peroxides often manifest as a viscous layer or crystalline precipitate at the bottom of the container.

    • Validation Checkpoint: If the liquid is cloudy or biphasic, abort immediately and dispose of as hazardous waste. If perfectly clear, proceed to Step 2.

  • Quantitative Testing:

    • Action: Submerge a Quantofix® Peroxide test strip into the solvent for 1 second, allow to develop for 15 seconds.

    • Causality: Colorimetric detection of hydroperoxides prevents the accidental concentration of explosive intermediates during rotary evaporation.

    • Validation Checkpoint: The strip must read < 5 ppm. If > 5 ppm, proceed to Step 3. If < 5 ppm, the solvent is cleared for use.

  • Purification & Re-Validation:

    • Action: Pass the contaminated solvent through a column of basic activated alumina (Brockmann I).

    • Causality: Basic alumina actively binds and neutralizes hydroperoxides, stripping them from the lipophilic ether phase.

    • Validation Checkpoint: Re-test the effluent. The system is self-validating; the workflow only proceeds when the post-column test confirms 0 ppm peroxides. Store immediately under Argon.

Advanced Applications: LNP Formulation Workflow

In drug delivery, structural analogs of PEGylated systems are heavily utilized to stabilize Lipid Nanoparticles (LNPs) and prevent opsonization (3)[3]. (2-Methoxyethoxy)methylcyclooctane can be employed as a specialized organic co-solvent during microfluidic mixing. Its steric bulk prevents premature lipid crystallization, while its ether tail lowers interfacial tension between the aqueous and organic phases.

LNPWorkflow A Aqueous Phase (API in Acidic Buffer) C Microfluidic Mixing (Flow Ratio 3:1) A->C B Organic Phase (Lipids + CAS 85136-36-3) B->C D Nanoparticle Assembly (Amphiphilic Stabilization) C->D E Dialysis / TFF (Solvent Removal) D->E F Final LNP Formulation (Sterile Filtration) E->F

Figure 2: Microfluidic LNP formulation workflow utilizing specialized ether co-solvents.

Self-Validating Microfluidic Protocol
  • Phase Preparation:

    • Action: Dissolve the lipid mixture (ionizable lipid, DSPC, cholesterol, PEG-lipid) in ethanol containing 5% v/v (2-methoxyethoxy)methylcyclooctane.

    • Causality: The addition of the cyclooctane derivative increases the free volume within the organic phase, ensuring that high-transition-temperature lipids (like DSPC) remain fully solvated at room temperature.

    • Validation Checkpoint: Perform Dynamic Light Scattering (DLS) on the organic phase. A count rate of < 50 kcps confirms the absence of premature lipid aggregates.

  • Microfluidic Mixing:

    • Action: Inject the aqueous (mRNA in pH 4.0 citrate buffer) and organic phases into a microfluidic herringbone mixer at a 3:1 ratio (Total Flow Rate = 12 mL/min).

    • Causality: The rapid polarity shift forces the lipids to precipitate around the nucleic acid. The amphiphilic ether acts as a transient stabilizer, ensuring a smooth nucleation process and preventing the formation of large, multilamellar vesicles.

    • Validation Checkpoint: Immediately analyze the effluent via DLS. The protocol is validated to proceed to dialysis only if the Polydispersity Index (PDI) is < 0.2 and the Z-average diameter is 60–80 nm. If PDI > 0.2, abort and recalibrate flow rates.

  • Tangential Flow Filtration (TFF):

    • Action: Perform buffer exchange against 1X PBS (pH 7.4) using a 100 kDa MWCO cassette.

    • Causality: Removes ethanol and the ether co-solvent, locking the LNPs into their final stable conformation and neutralizing the core pH.

    • Validation Checkpoint: Measure the osmolality and perform GC-MS on the permeate. The process is complete only when residual (2-methoxyethoxy)methylcyclooctane is below the ICH Q3C limit for residual solvents.

Conclusion

(2-Methoxyethoxy)methylcyclooctane is a highly versatile, structurally unique ether that bridges the gap between extreme lipophilicity and targeted polarity. By adhering to strict peroxide management protocols and leveraging its steric properties in self-validating workflows, researchers can safely harness this compound to optimize complex formulations, enhance membrane fluidity, and drive innovation in lipid-based drug delivery systems.

References

  • ChemicalScan. "(2-methoxyethoxy)methylcyclooctane — Safety Data, Hazards & EU Status." ChemicalScan Substance Database. Available at:[Link]

  • NextSDS. "(2-methoxyethoxy)methylcyclooctane — Chemical Substance Information." NextSDS Regulatory Database. Available at:[Link]

Sources

Foundational

The Discovery and Early Synthesis of (2-Methoxyethoxy)methylcyclooctane: A Technical Whitepaper

Executive Summary & Structural Rationale (2-Methoxyethoxy)methylcyclooctane (CAS: 85136-36-3) is a specialized bifunctional ether that bridges the structural gap between highly lipophilic cycloalkanes and hydrophilic pol...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

(2-Methoxyethoxy)methylcyclooctane (CAS: 85136-36-3) is a specialized bifunctional ether that bridges the structural gap between highly lipophilic cycloalkanes and hydrophilic polyether chains[1]. In drug development and advanced materials science, molecules possessing this amphiphilic architecture are highly sought after.

The rationale behind synthesizing this specific compound lies in its unique physicochemical profile. The cyclooctane ring provides significant steric bulk and lipophilicity, which can modulate the partition coefficient (LogP) of formulations and resist rapid metabolic degradation[2]. Conversely, the 2-methoxyethoxy tail—derived structurally from 3[3]—acts as a flexible hydrogen-bond acceptor. This combination yields a molecule with exceptional solvency power, low volatility, and chemical stability, making it an ideal candidate for phase-transfer catalysis, specialized solvent applications, and as a stable scaffold in medicinal chemistry[2].

Retrosynthetic Strategy & Causality

The construction of unsymmetrical ethers requires a highly controlled synthetic route to prevent the formation of symmetrical ether byproducts. The most robust and field-proven method for this is the4[4].

Disconnection of the target molecule at the ether oxygen reveals two potential precursor pairs. We select Cyclooctylmethanol and 1-Bromo-2-methoxyethane as the optimal precursors.

  • Causality for Precursor Selection: Cyclooctylmethanol is a primary alcohol, which minimizes steric hindrance during the subsequent nucleophilic attack. Furthermore, 1-bromo-2-methoxyethane is an excellent primary electrophile. If we had chosen the reverse pair (cyclooctylmethyl bromide and 2-methoxyethanol), the increased steric bulk adjacent to the electrophilic carbon could promote competing E2 elimination over the desired SN2 substitution[5].

SyntheticWorkflow A Cyclooctene B Cyclooctanecarboxaldehyde A->B Hydroformylation C Cyclooctylmethanol B->C Reduction (NaBH4) E (2-Methoxyethoxy)methylcyclooctane C->E NaH, THF D 1-Bromo-2-methoxyethane D->E SN2 Attack

Caption: Synthetic workflow for (2-methoxyethoxy)methylcyclooctane.

Quantitative Data & Optimization

To ensure a high-yielding synthesis, the reaction conditions for the etherification step must be carefully optimized. Table 1 outlines the physical properties of the intermediates, while Table 2 details the optimization of the critical SN2 step.

Table 1: Physicochemical Properties of Intermediates and Target

CompoundMolecular Weight ( g/mol )AppearanceRole in Synthesis
Cyclooctanecarboxaldehyde140.23Colorless liquidStarting Material
Cyclooctylmethanol142.24Colorless oilNucleophile Precursor
1-Bromo-2-methoxyethane138.99Clear liquidElectrophile
(2-methoxyethoxy)methylcyclooctane 200.32 Colorless liquid Target Product

Table 2: Optimization of Etherification Conditions

BaseSolventTemp (°C)Time (h)Yield (%)Mechanistic Observation
K2CO3DMF802435Incomplete deprotonation of the alcohol.
NaH THF 65 12 82 Clean conversion, driven by H2 evolution.
t-BuOKTHF651268Competing E2 elimination of the bromide.

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. In-process analytical checks are embedded within the steps to ensure that researchers can verify the success of each transformation before proceeding.

Protocol 1: Synthesis of Cyclooctylmethanol
  • Objective: The reduction of cyclooctanecarboxaldehyde to cyclooctylmethanol.

  • Causality: 6 is selected as the reducing agent due to its high chemoselectivity for aldehydes over unactivated cyclic alkanes, and its operational safety compared to aggressive reagents like LiAlH4[6].

  • Step-by-Step Procedure:

    • Dissolve cyclooctanecarboxaldehyde (10.0 mmol, 1.0 eq) in a 1:1 mixture of anhydrous CH2Cl2 and Methanol (35 mL) and cool to 0 °C in an ice bath.

    • Add NaBH4 (40.0 mmol, 4.0 eq) portion-wise over 30 minutes to safely manage the exothermic release of hydrogen gas.

    • Remove the ice bath and stir the mixture at room temperature for 1 hour.

    • Quench the reaction slowly with saturated aqueous NH4Cl (20 mL).

    • Extract the aqueous layer with CH2Cl2 (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Self-Validation Checkpoint:

    • TLC Analysis: Elute with 20% EtOAc/Hexanes. The starting aldehyde (Rf ~0.70) must be completely consumed, replaced by a more polar spot corresponding to the alcohol (Rf ~0.42)[6].

    • 1H NMR (CDCl3): Confirm the disappearance of the aldehydic proton (~9.5 ppm) and the appearance of a doublet at ~3.38 ppm corresponding to the newly formed CH2-OH group[7].

Protocol 2: Williamson Ether Synthesis of the Target Compound
  • Objective: Formation of the ether linkage via an SN2 mechanism.

  • Causality: Sodium Hydride (NaH) is utilized to quantitatively and irreversibly generate the strongly nucleophilic cyclooctylmethoxide. Anhydrous THF is chosen as an aprotic polar solvent because it effectively solvates the sodium cation, leaving the alkoxide "naked" and highly reactive for the subsequent nucleophilic attack[5].

ReactionMechanism S1 Cyclooctylmethanol + NaH S2 Cyclooctylmethoxide + H2(g) S1->S2 Irreversible Deprotonation S3 SN2 Transition State S2->S3 + 1-Bromo-2-methoxyethane S4 (2-Methoxyethoxy)methylcyclooctane + NaBr S3->S4 Leaving Group (Br-) Departure

Caption: Step-by-step mechanism of the Williamson etherification.

  • Step-by-Step Procedure:

    • In an oven-dried, nitrogen-flushed round-bottom flask, suspend NaH (60% dispersion in mineral oil, 15.0 mmol, 1.5 eq) in anhydrous THF (25 mL) at 0 °C.

    • Add a solution of cyclooctylmethanol (10.0 mmol, 1.0 eq) in THF (10 mL) dropwise via syringe.

    • Stir the mixture for 1 hour at room temperature. Visual Validation: The cessation of bubbling indicates complete H2 evolution and full alkoxide formation.

    • Cool the reaction mixture back to 0 °C and add 1-bromo-2-methoxyethane (12.0 mmol, 1.2 eq) dropwise.

    • Attach a reflux condenser and heat the reaction to 65 °C for 12 hours.

    • Cool to room temperature, carefully quench with cold distilled water (10 mL), and extract with Diethyl Ether (3 x 25 mL).

    • Wash the combined organic layers with water and brine, dry over MgSO4, and evaporate the solvent.

    • Purify the crude product via silica gel flash chromatography (Eluent: 5% EtOAc in Hexanes).

  • Self-Validation Checkpoint:

    • TLC Analysis: The target ether will appear significantly less polar than the starting alcohol.

    • GC-MS: Confirm the molecular ion peak at m/z 200.32, validating the successful synthesis of C12H24O2.

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Protocols & Analytical Methods

Method

Application Note &amp; Protocol: Laboratory-Scale Synthesis of (2-methoxyethoxy)methylcyclooctane

For: Researchers, scientists, and drug development professionals Abstract This document provides a comprehensive, technically detailed guide for the laboratory synthesis of (2-methoxyethoxy)methylcyclooctane. This protoc...

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Author: BenchChem Technical Support Team. Date: April 2026

For: Researchers, scientists, and drug development professionals

Abstract

This document provides a comprehensive, technically detailed guide for the laboratory synthesis of (2-methoxyethoxy)methylcyclooctane. This protocol is designed for researchers in organic chemistry and drug development who require a robust and reproducible method for the preparation of this and structurally related ethers. The synthesis is achieved through the Williamson ether synthesis, a reliable and well-established method for forming carbon-oxygen bonds. Specifically, this protocol details the protection of cyclooctylmethanol using 2-methoxyethoxymethyl chloride (MEM-Cl) under anhydrous conditions with a strong base. The causality behind experimental choices, safety protocols for all hazardous reagents, and a detailed mechanistic rationale are provided to ensure both successful synthesis and operator safety.

Introduction and Scientific Rationale

The (2-methoxyethoxy)methyl (MEM) group is a widely utilized protecting group for alcohols in multi-step organic synthesis.[1] Its stability under a range of conditions, including exposure to strong bases, organometallic reagents, and various oxidizing and reducing agents, makes it a valuable tool for the synthetic chemist.[1] The synthesis of (2-methoxyethoxy)methylcyclooctane serves as a model protocol for the MEM-protection of primary alcohols, particularly those with large, non-polar alkyl substituents. Understanding this transformation is crucial for the synthesis of complex molecules where selective alcohol protection is a key strategic element.

The core of this protocol is the Williamson ether synthesis, a fundamental reaction in organic chemistry where an alkoxide reacts with a primary alkyl halide in an S(_N)2 reaction to form an ether.[2][3][4] In this specific application, cyclooctylmethanol is deprotonated using a strong, non-nucleophilic base, sodium hydride (NaH), to form the corresponding sodium cyclooctylmethoxide. This alkoxide then acts as a nucleophile, attacking the electrophilic chloromethyl group of MEM-Cl to displace the chloride and form the desired ether product.[1]

Reagents and Equipment

A comprehensive list of all necessary reagents and equipment is provided below. All reagents should be of high purity and used as received unless otherwise noted. Anhydrous solvents are critical for the success of this reaction.

Reagent Formula Molar Mass ( g/mol ) Grade Supplier Notes
CyclooctylmethanolC(9)H({18})O142.24≥98%Sigma-Aldrich
Sodium Hydride (60% dispersion in mineral oil)NaH24.00ReagentSigma-AldrichHighly reactive with water.[5]
2-Methoxyethoxymethyl chloride (MEM-Cl)C(_4)H(_9)ClO(_2)124.57≥95%Sigma-AldrichCorrosive, handle with care.[6][7]
Anhydrous Tetrahydrofuran (THF)C(_4)H(_8)O72.11≥99.9%, inhibitor-freeSigma-AldrichMust be dry.
Dichloromethane (DCM)CH(_2)Cl(_2)84.93ACS gradeFisher ScientificUsed for extraction.[8][9][10]
Saturated aqueous ammonium chloride solutionNH(_4)Cl(aq)Used for quenching.
Saturated aqueous sodium chloride solution (Brine)NaCl(aq)Used for washing.
Anhydrous Magnesium SulfateMgSO(_4)Drying agent.
Nitrogen or Argon gasN(_2) or ArHigh purityFor inert atmosphere.
Equipment Purpose
Round-bottom flasks (various sizes)Reaction vessel
Magnetic stirrer and stir barsAgitation
Schlenk line or nitrogen/argon manifoldInert atmosphere
Septa and needlesReagent transfer
Ice bathTemperature control
Separatory funnelExtraction
Rotary evaporatorSolvent removal
Flash chromatography systemPurification
Silica gel (230-400 mesh)Stationary phase
Thin Layer Chromatography (TLC) platesReaction monitoring
Standard laboratory glassware
Personal Protective Equipment (PPE)Safety

Experimental Workflow and Protocol

The overall workflow for the synthesis of (2-methoxyethoxy)methylcyclooctane is depicted in the following diagram.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification prep_flask Dry reaction flask under vacuum/heat prep_inert Flush with Nitrogen/Argon prep_flask->prep_inert prep_reagents Prepare anhydrous THF and reagents prep_inert->prep_reagents add_alcohol Add Cyclooctylmethanol and THF to flask cool_flask Cool to 0°C add_alcohol->cool_flask add_nah Add NaH portion-wise cool_flask->add_nah stir_deprotonation Stir for 30 min at 0°C add_nah->stir_deprotonation add_memcl Add MEM-Cl dropwise stir_deprotonation->add_memcl warm_rt Warm to room temperature and stir for 4-6 hours add_memcl->warm_rt quench Quench with sat. NH4Cl(aq) extract Extract with Dichloromethane quench->extract wash Wash with Brine extract->wash dry Dry with MgSO4 wash->dry filter_concentrate Filter and concentrate dry->filter_concentrate purify Purify by flash chromatography filter_concentrate->purify

Caption: Workflow for the synthesis of (2-methoxyethoxy)methylcyclooctane.

Step-by-Step Protocol

I. Reaction Setup and Deprotonation

  • Flask Preparation: A 250 mL two-necked round-bottom flask equipped with a magnetic stir bar is flame-dried under vacuum and allowed to cool to room temperature under a stream of dry nitrogen or argon.

  • Reagent Addition: The flask is charged with cyclooctylmethanol (5.00 g, 35.1 mmol, 1.0 equiv) and anhydrous tetrahydrofuran (THF, 100 mL).

  • Cooling: The flask is immersed in an ice-water bath and the solution is stirred for 10-15 minutes to reach a temperature of 0 °C.

  • Base Addition: Sodium hydride (NaH, 60% dispersion in mineral oil, 1.69 g, 42.2 mmol, 1.2 equiv) is added portion-wise over 10 minutes. CAUTION: NaH reacts violently with water to produce flammable hydrogen gas.[5][11][12] Ensure all glassware is dry and the reaction is under an inert atmosphere. Hydrogen gas will be evolved; ensure adequate ventilation away from ignition sources.[13]

  • Alkoxide Formation: The resulting suspension is stirred at 0 °C for 30 minutes to ensure complete formation of the sodium alkoxide.

II. Alkylation

  • MEM-Cl Addition: 2-Methoxyethoxymethyl chloride (MEM-Cl, 5.26 g, 4.8 mL, 42.2 mmol, 1.2 equiv) is added dropwise to the stirred suspension at 0 °C over 15 minutes using a syringe. CAUTION: MEM-Cl is a corrosive and toxic alkylating agent.[6][7] It should be handled in a chemical fume hood with appropriate personal protective equipment.

  • Reaction Progression: After the addition is complete, the ice bath is removed, and the reaction mixture is allowed to warm to room temperature. The reaction is then stirred for 4-6 hours.

  • Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 10:1 Hexanes:Ethyl Acetate). The disappearance of the starting material (cyclooctylmethanol) indicates reaction completion.

III. Work-up and Purification

  • Quenching: The reaction flask is cooled back to 0 °C in an ice bath. The reaction is carefully quenched by the slow, dropwise addition of saturated aqueous ammonium chloride solution (50 mL) to consume any unreacted NaH.

  • Extraction: The resulting mixture is transferred to a separatory funnel. The aqueous layer is separated and extracted with dichloromethane (DCM, 3 x 50 mL). The organic layers are combined.

  • Washing: The combined organic layers are washed with saturated aqueous sodium chloride solution (brine, 1 x 100 mL) to remove any remaining water-soluble impurities.

  • Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

  • Purification: The crude product is purified by flash column chromatography on silica gel using a gradient eluent of hexanes and ethyl acetate to afford (2-methoxyethoxy)methylcyclooctane as a colorless oil.

Mechanism of Reaction

The synthesis of (2-methoxyethoxy)methylcyclooctane proceeds via a two-step mechanism: deprotonation followed by nucleophilic substitution.

G cluster_step1 Step 1: Deprotonation cluster_step2 Step 2: SN2 Nucleophilic Substitution Cyclooctylmethanol Cyclooctylmethanol Alkoxide Sodium Cyclooctylmethoxide Cyclooctylmethanol->Alkoxide NaH NaH NaH->Alkoxide H2 H₂ (gas) Alkoxide_2 Sodium Cyclooctylmethoxide Product (2-methoxyethoxy)methylcyclooctane Alkoxide_2->Product SN2 Attack MEMCl MEM-Cl MEMCl->Product NaCl NaCl

Caption: Reaction mechanism for the synthesis of (2-methoxyethoxy)methylcyclooctane.

  • Deprotonation: Sodium hydride acts as a strong base, abstracting the acidic proton from the hydroxyl group of cyclooctylmethanol. This generates the nucleophilic sodium cyclooctylmethoxide anion and hydrogen gas.[5][14]

  • S(_N)2 Attack: The highly nucleophilic alkoxide attacks the electrophilic carbon of the chloromethyl group in MEM-Cl. This occurs via a concerted S(_N)2 mechanism, where the carbon-oxygen bond is formed simultaneously with the cleavage of the carbon-chlorine bond.[2][4] The chloride ion is displaced as the leaving group, and sodium chloride is formed as a byproduct.

Safety and Hazard Management

This protocol involves the use of several hazardous materials. A thorough risk assessment should be conducted before commencing any work. All operations should be performed in a well-ventilated chemical fume hood.

  • Sodium Hydride (NaH): A water-reactive and flammable solid.[5][11][12] It liberates flammable hydrogen gas upon contact with water or alcohols.[5] It should be handled under an inert atmosphere and away from any sources of ignition.[13] In case of fire, use a Class D fire extinguisher (dry powder); DO NOT use water or carbon dioxide extinguishers.[11]

  • 2-Methoxyethoxymethyl chloride (MEM-Cl): A corrosive, toxic, and flammable liquid.[6][7] It is an alkylating agent and should be handled with extreme care to avoid skin contact, inhalation, or ingestion.[6]

  • Anhydrous Solvents (THF, DCM): Tetrahydrofuran can form explosive peroxides upon prolonged exposure to air and light. Dichloromethane is a suspected carcinogen and can cause skin and eye irritation.[8][9][10]

  • Personal Protective Equipment (PPE): At a minimum, a flame-retardant laboratory coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile or neoprene) must be worn at all times.[5][15]

Waste Disposal: All chemical waste should be disposed of according to institutional and local regulations. Quench any residual sodium hydride carefully with isopropanol before disposal. Chlorinated organic waste should be collected separately.

Conclusion

The protocol described provides a reliable and scalable method for the synthesis of (2-methoxyethoxy)methylcyclooctane. By understanding the underlying Williamson ether synthesis mechanism and adhering strictly to the safety precautions outlined for handling reactive reagents, researchers can successfully implement this procedure for the protection of primary alcohols in various synthetic applications.

References

  • Total Synthesis. (2025, July 25). MEM Protecting Group: MEM Protection & Deprotection Mechanism. Available from: [Link]

  • Corey, E. J., Gras, J.-L., & Ulrich, P. (1976). A new general method for protection of the hydroxyl function. Tetrahedron Letters, 17(10), 809-812.
  • NextSDS. (2-methoxyethoxy)methylcyclooctane — Chemical Substance Information. Available from: [Link]

  • University of California, Center for Laboratory Safety. (2012, December 14). Sodium Hydride - Standard Operating Procedure. Available from: [Link]

  • Organic Chemistry Portal. MOM Ethers. Available from: [Link]

  • Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. Available from: [Link]

  • Sabitha, G., Babu, R. S., Rajkumar, M., & Srividya, R. (2001). A Highly Efficient, Mild, and Selective Cleavage of β-Methoxyethoxymethyl (MEM) Ethers by Cerium(III) Chloride in Acetonitrile. Organic Letters, 3(8), 1149-1151.
  • Google Patents. (2001). US20010014697A1 - Process for the preparation of 2-methoxyethoxy-benzenes and novel 2-methoxyethoxy-benzyl cyanides.
  • Journal of the Chemical Society, Perkin Transactions 1. Regiochemistry in alkylation, acylation and methoxycarbonylation of alkali salts from 2-substituted alkenylpropanedinitriles. Available from: [Link]

  • Chemistry Steps. (2022, November 13). Williamson Ether Synthesis. Available from: [Link]

  • Wikipedia. 2-Methoxyethoxymethyl chloride. Available from: [Link]

  • Princeton University. (2015, August 26). Taking a Cue From Nature: Turning Alcohols Into Alkylating Agents. Available from: [Link]

  • PrepChem.com. Synthesis of [2-(2-methoxyethoxy)ethoxy]methyl chloride. Available from: [Link]

  • Reddit. (2025, November 30). MEM protecting group : r/Chempros. Available from: [Link]

  • Aurora Chemistry for Everyone. (2020, December 3). Williamson synthesis || Preparation of 2-Methoxy-2-methylpropane. YouTube. Available from: [Link]

  • ResearchGate. (2026, February 16). An Efficient and Selective Deprotecting Method for Methoxymethyl Ethers | Request PDF. Available from: [Link]

  • Occupational Safety and Health Administration. 1910.1052 App A - Substance Safety Data Sheet and Technical Guidelines for Methylene Chloride. Available from: [Link]

  • Monti, H., Léandri, G., Klos-ringuet, M., & Corriol, C. (2007, February 6). An Efficient Deprotective Method for Allylic Alcohols Protected as Methoxyethoxymethyl (MEM) And Methoxymethyl (MOM) Ethers.
  • National Academy of Sciences. LCSS: POTASSIUM HYDRIDE AND SODIUM HYDRIDE. Available from: [Link]

  • The Organic Chemistry Tutor. (2020, December 2). 9: Protection of alcohols. YouTube. Available from: [Link]

  • Organic Chemistry Portal. Synthesis of α-Alkylated Ketones via Selective Epoxide Opening/Alkylation Reactions with Primary Alcohols. Available from: [Link]

  • Chemistry LibreTexts. (2021, July 5). 11.8: Williamson Ether Synthesis. Available from: [Link]

  • BYJU'S. Williamson Ether Synthesis reaction. Available from: [Link]

  • Organic Syntheses Procedure. Benzocyclododecene, 5,6,7,8,9,10,11,12,13,14-decahydro-2-methyl. Available from: [Link]

  • University of Richmond. Organic Chemistry Williamson Ether Synthesis. Available from: [Link]

  • Mettler Toledo. Alkylation Reactions | Development, Technology. Available from: [Link]

  • New Jersey Department of Health. Common Name: SODIUM HYDRIDE HAZARD SUMMARY. Available from: [Link]

  • Chem Vibe. (2021, November 18). MEM Protecting Group Addition | Organic Chemistry. YouTube. Available from: [Link]

Sources

Application

Application Notes and Protocols for (2-methoxyethoxy)methylcyclooctane: A Prospective High-Boiling, Sustainable Solvent for Organic Synthesis

Abstract The imperative of Green Chemistry has catalyzed the search for novel, sustainable, and safer solvents to replace hazardous and environmentally persistent ones. This document introduces (2-methoxyethoxy)methylcyc...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The imperative of Green Chemistry has catalyzed the search for novel, sustainable, and safer solvents to replace hazardous and environmentally persistent ones. This document introduces (2-methoxyethoxy)methylcyclooctane, a high-boiling point ethereal solvent, as a promising yet underexplored candidate for applications in organic synthesis. By leveraging structure-property relationships and data from analogous compounds such as cyclopentyl methyl ether (CPME), 2-methyltetrahydrofuran (2-MeTHF), and various glycol ethers, we present a detailed projection of its physicochemical properties and potential applications. This guide provides researchers, scientists, and drug development professionals with a foundational understanding and proposed experimental protocols for utilizing (2-methoxyethoxy)methylcyclooctane in key synthetic transformations, including palladium-catalyzed cross-coupling reactions and organometallic chemistry.

Introduction: The Case for a Novel Ethereal Solvent

The reliance on traditional ethereal solvents like tetrahydrofuran (THF) and 1,4-dioxane in organic synthesis is well-established.[1] However, their significant drawbacks, including high volatility, miscibility with water (complicating workups), and a notorious tendency to form explosive peroxides, present considerable safety and environmental challenges.[2][3] The scientific community is actively seeking "greener" alternatives that offer improved safety profiles, reduced environmental impact, and enhanced process efficiency.[4] Solvents such as 2-methyltetrahydrofuran (2-MeTHF) and cyclopentyl methyl ether (CPME) have emerged as successful bio-based or safer alternatives, demonstrating superior performance in many applications, including higher reaction temperatures and easier phase separations.[5][6]

(2-methoxyethoxy)methylcyclooctane enters this landscape as a molecule of significant potential. Its unique structure combines two key functional motifs:

  • A large, non-polar cyclooctane ring, which is expected to confer a high boiling point and low water solubility.

  • An acyclic diether side chain, which should provide the necessary Lewis basicity to solvate metal cations and polar reagents, akin to glymes.

This combination suggests that (2-methoxyethoxy)methylcyclooctane could function as a high-boiling, polar aprotic solvent with favorable properties for a range of synthetic applications, particularly those requiring elevated temperatures. This document serves as a detailed guide to its predicted properties and a starting point for its practical evaluation.

Predicted Physicochemical Properties and Comparison

While experimental data for (2-methoxyethoxy)methylcyclooctane is scarce, we can extrapolate its properties from structurally related compounds. The table below presents these estimated values in comparison to common laboratory solvents.

Property(2-methoxyethoxy)methylcyclooctane (Predicted)CyclooctaneDiglyme2-MeTHFCPMETHF
CAS Number 85136-36-3292-64-8111-96-696-47-95614-37-9109-99-9
Molecular Formula C₁₂H₂₄O₂C₈H₁₆C₆H₁₄O₃C₅H₁₀OC₆H₁₂OC₄H₈O
Molecular Weight 200.32 g/mol 112.21 g/mol 134.17 g/mol 86.13 g/mol 100.16 g/mol 72.11 g/mol
Boiling Point ~210-230 °C151 °C[7][8]162 °C[9][10]80 °C[1]106 °C66 °C
Melting Point < -50 °C14.7 °C[7]-64 °C[9]-136 °C[1]< -140 °C[6]-108.4 °C
Density ~0.92-0.95 g/mL0.834 g/mL[7][8]0.94 g/mL[10]0.854 g/mL[1]0.86 g/mL0.889 g/mL
Water Solubility Low to ModerateInsoluble (7.9 mg/L)[7]Miscible[9][11]Limited (14.4 g/100g )[1]Very Low (1.1%)[6]Miscible
Peroxide Formation Slower than THF, requires monitoringN/ACan form peroxides[11][12]Slower than THF[4]Very low[4][6]High

Justification for Predictions: The high boiling point is extrapolated from the large cyclooctane core and the high-boiling nature of diglyme.[7][9] The density is expected to be slightly higher than cyclooctane due to the presence of oxygen atoms. Water solubility is predicted to be limited; while the ether chain can hydrogen bond, the large hydrophobic cyclooctane ring will dominate. The potential for peroxide formation exists due to the ether functionalities, but the steric hindrance from the cyclooctyl group may slow this process relative to THF.[2][3]

Proposed Applications in Organic Synthesis

The predicted properties of (2-methoxyethoxy)methylcyclooctane make it an attractive candidate for several classes of organic reactions.

3.1 Palladium-Catalyzed Cross-Coupling Reactions

High-boiling ethereal solvents are often advantageous in cross-coupling reactions, allowing for higher reaction temperatures and improved kinetics.

  • Suzuki-Miyaura Coupling: The polarity of the solvent should facilitate the dissolution of both the organoboron reagent and the inorganic base, while its high boiling point can drive reactions of less reactive aryl chlorides. Its performance is anticipated to be comparable to or exceed that of 2-MeTHF and CPME in certain cases.[13]

  • Heck and Sonogashira Couplings: These reactions often benefit from polar, high-boiling solvents.[14][15] (2-methoxyethoxy)methylcyclooctane could be particularly useful in Sonogashira couplings where traditional amine solvents are undesirable, offering a stable, high-temperature medium.[16]

3.2 Organometallic Chemistry

The Lewis basicity of the ether oxygens is crucial for stabilizing organometallic reagents.

  • Grignard Reactions: Like THF and 2-MeTHF, (2-methoxyethoxy)methylcyclooctane is expected to be an excellent solvent for the formation and reaction of Grignard reagents.[17][18] Its low water miscibility would simplify aqueous workups and product extractions, a noted advantage of CPME.[6] The higher boiling point would also be beneficial for reactions involving less reactive alkyl or aryl chlorides.[18]

  • Organolithium Reactions: The solvent's stability at higher temperatures compared to THF could be advantageous, potentially reducing solvent-derived side reactions.[19]

3.3 Hydride Reductions

The solvent is expected to be inert to common reducing agents like lithium aluminum hydride (LAH) and sodium borohydride, serving as a high-boiling alternative to THF for reductions that require elevated temperatures for completion.

Experimental Protocols (Proposed)

The following protocols are proposed as starting points for the evaluation of (2-methoxyethoxy)methylcyclooctane as a reaction solvent. Note: As with any new solvent, small-scale trials are recommended to determine optimal conditions.

Protocol 1: Suzuki-Miyaura Cross-Coupling

This protocol is adapted from established procedures using CPME and 2-MeTHF.[13]

Reaction: 4-Bromotoluene with Phenylboronic Acid

G reagents 4-Bromotoluene (1.0 mmol) Phenylboronic Acid (1.2 mmol) Pd(PPh₃)₄ (0.02 mmol) K₂CO₃ (2.0 mmol) solvent (2-methoxyethoxy)methylcyclooctane (5 mL) reagents->solvent Combine in flask reaction Heat to 100-110 °C under N₂ atmosphere Monitor by TLC/GC-MS solvent->reaction workup 1. Cool to RT 2. Add H₂O (10 mL) 3. Separate layers reaction->workup extraction Extract aqueous layer with EtOAc (2 x 10 mL) workup->extraction purification Combine organic layers Dry (Na₂SO₄), filter, concentrate Purify by column chromatography extraction->purification product 4-Methylbiphenyl purification->product

Caption: Proposed workflow for a Suzuki-Miyaura cross-coupling reaction.

Procedure:

  • To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-bromotoluene (1.0 mmol, 1.0 eq), phenylboronic acid (1.2 mmol, 1.2 eq), tetrakis(triphenylphosphine)palladium(0) (0.02 mmol, 2 mol%), and potassium carbonate (2.0 mmol, 2.0 eq).

  • Evacuate and backfill the flask with nitrogen gas (repeat 3 times).

  • Add 5 mL of (2-methoxyethoxy)methylcyclooctane via syringe.

  • Heat the reaction mixture to 100-110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the mixture to room temperature.

  • Add 10 mL of deionized water and transfer the mixture to a separatory funnel.

  • Separate the layers. The low water miscibility of the solvent should allow for a clean phase separation.

  • Extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield 4-methylbiphenyl.

Causality Note: The high reaction temperature is enabled by the solvent's high boiling point, which can be crucial for activating less reactive aryl bromides or chlorides. The solvent's polarity is expected to aid in dissolving the potassium carbonate base.

Protocol 2: Grignard Reagent Formation and Reaction

This protocol is based on established methods for Grignard reactions in CPME and 2-MeTHF.[5][17]

Reaction: Formation of Phenylmagnesium Bromide and Reaction with Acetone

G cluster_0 Part A: Grignard Formation cluster_1 Part B: Reaction and Workup mg Mg turnings (2.2 mmol) I₂ crystal solvent_a (2-methoxyethoxy)methylcyclooctane (anhydrous, 2 mL) mg->solvent_a Combine bromobenzene Bromobenzene (2.0 mmol) in solvent (3 mL) solvent_a->bromobenzene Add dropwise formation Heat gently to initiate Reflux until Mg consumed bromobenzene->formation addition Add acetone solution dropwise at 0 °C to Grignard reagent formation->addition acetone Acetone (2.0 mmol) in solvent (2 mL) acetone->addition quench Quench with saturated aqueous NH₄Cl addition->quench extraction_b Extract with EtOAc Separate layers quench->extraction_b purification_b Dry organic layer, concentrate Purify by chromatography extraction_b->purification_b product_b 2-Phenyl-2-propanol purification_b->product_b

Caption: Proposed two-part workflow for a Grignard reaction.

Procedure:

  • Grignard Reagent Formation: a. Place magnesium turnings (2.2 mmol, 1.1 eq) in a flame-dried, three-necked flask under a nitrogen atmosphere. b. Add a small crystal of iodine. c. Add 2 mL of anhydrous (2-methoxyethoxy)methylcyclooctane. d. In a separate dry flask, prepare a solution of bromobenzene (2.0 mmol, 1.0 eq) in 3 mL of anhydrous (2-methoxyethoxy)methylcyclooctane. e. Add a small portion of the bromobenzene solution to the magnesium suspension. Gently warm the flask to initiate the reaction (disappearance of iodine color and bubbling). f. Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux. g. After the addition is complete, continue to stir at reflux until most of the magnesium has been consumed. Cool the resulting dark gray solution to room temperature.

  • Reaction with Electrophile: a. In a separate flask, prepare a solution of acetone (2.0 mmol, 1.0 eq) in 2 mL of anhydrous (2-methoxyethoxy)methylcyclooctane. b. Cool the Grignard reagent solution to 0 °C in an ice bath. c. Add the acetone solution dropwise to the stirred Grignard reagent. d. After the addition is complete, allow the reaction to warm to room temperature and stir for 1 hour. e. Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution. f. Extract the mixture with ethyl acetate (or another suitable solvent). The hydrophobic nature of (2-methoxyethoxy)methylcyclooctane should facilitate a clean separation. g. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate to provide the crude alcohol. h. Purify by column chromatography or distillation.

Trustworthiness Note: This protocol includes standard procedures for Grignard reactions, such as flame-drying glassware and using an initiator (iodine). The workup is designed to safely quench the reactive Grignard reagent and facilitate product isolation.

Safety, Handling, and Environmental Profile
5.1 Safety and Handling
  • Peroxide Formation: As a cyclic ether, (2-methoxyethoxy)methylcyclooctane has the potential to form explosive peroxides upon exposure to air and light. While its higher boiling point and potentially sterically hindered structure may slow this process compared to THF, it is crucial to handle it as a peroxide-forming chemical.[20]

    • Recommendation: Store in amber, airtight containers under an inert atmosphere (e.g., nitrogen). Date containers upon opening and test for peroxides periodically (e.g., every 6-12 months). Do not distill to dryness.

  • Toxicity: Glycol ethers as a class can exhibit reproductive and developmental toxicity.[21][22] The specific toxicology of (2-methoxyethoxy)methylcyclooctane is unknown.

    • Recommendation: Handle with appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety glasses. All manipulations should be performed in a well-ventilated chemical fume hood.

  • Flammability: With an estimated boiling point above 200 °C, the flash point is expected to be high, making it less of a fire hazard than volatile ethers like diethyl ether or THF.[23]

5.2 Environmental Profile and Sustainability
  • Recyclability: The predicted low water miscibility is a significant advantage, as it would allow for easier recovery from aqueous workups and recycling by distillation, reducing solvent waste.

  • Biodegradability: The biodegradability of this compound is unknown and would require experimental evaluation. Its synthesis from non-renewable feedstocks is a consideration, although future bio-based routes could be explored.

Conclusion and Future Outlook

(2-methoxyethoxy)methylcyclooctane presents itself as a compelling candidate for a novel, high-performance, and potentially greener solvent for organic synthesis. Its projected high boiling point, low water solubility, and sufficient Lewis basicity make it an attractive alternative to traditional solvents in a variety of important chemical transformations. The proposed protocols in this guide offer a robust starting point for its practical evaluation in the laboratory.

Future research should focus on the experimental determination of its physicochemical properties, a thorough toxicological and environmental assessment, and an expansion of its applications in diverse synthetic methodologies. As the chemical industry continues its shift towards more sustainable practices, the exploration of innovative solvents like (2-methoxyethoxy)methylcyclooctane will be paramount.

References
  • Grokipedia. Cyclooctane. [Link]

  • Wikipedia. 2-Methyltetrahydrofuran. [Link]

  • Laxmi. Diethylene glycol dimethyl ether. [Link]

  • Stanford University Environmental Health & Safety. Information on Peroxide-Forming Compounds. [Link]

  • Kobayashi, S., Shibukawa, K., Miyaguchi, Y., & Masuyama, A. (2016). Grignard Reactions in Cyclopentyl Methyl Ether. Asian Journal of Organic Chemistry, 5(5), 636-645. [Link]

  • University of California, Riverside Environmental Health & Safety. What are organic peroxides? [Link]

  • Pace, V. (2012). 2-Methyltetrahydrofuran: A Versatile Eco-Friendly Alternative to THF in Organometallic Chemistry. Australian Journal of Chemistry, 65(4), 302-303. [Link]

  • University of California, Los Angeles, Chemistry & Biochemistry. Peroxide-Forming Chemicals – Safety Guidelines. [Link]

  • Shakti Chemicals. Diethylene Glycol Dimethyl Ether (Diglyme) Suppliers. [Link]

  • Wikipedia. Sonogashira coupling. [Link]

  • American Chemical Society. Solvent Applications of 2-Methyltetrahydrofuran in Organometallic and Biphasic Reactions. [Link]

  • National Science Foundation PAR. Green Solvent Selection for Suzuki–Miyaura Coupling of Amides. [Link]

  • IFC. 2-Methyltetrahydrofuran. [Link]

  • National Center for Biotechnology Information. Diglyme. [Link]

  • The Ohio State University Chemistry & Biochemistry. Chemicals That Form Peroxides: Handling and Storage. [Link]

  • Pace, V. (2016). Recent advancements on the use of 2-methyltetrahydrofuran in organometallic chemistry. Monatshefte für Chemie - Chemical Monthly, 147(12), 1-10. [Link]

  • International Programme on Chemical Safety. Diethylene Glycol Dimethyl Ether (CICADS 41, 2002). [Link]

  • ACS Publications. Development of a Chromane-Forming Heck Reaction: Bisphosphine Mono-Oxide Mediated Regioselectivity Perturbed by Solvent-Based Peroxide Formation. [Link]

  • Watanabe, K. (2013). The Toxicological Assessment of Cyclopentyl Methyl Ether (CPME) as a Green Solvent. Molecules, 18(3), 3183-3194. [Link]

  • Wikipedia. Cyclooctane. [Link]

  • TKS. Contribution of Cyclopentyl Methyl Ether (CPME) to Green Chemistry. [Link]

  • Cheméo. Chemical Properties of Cyclooctane (CAS 292-64-8). [Link]

  • National Center for Biotechnology Information. Cyclooctane. [Link]

  • R Discovery. Application of hindered ether solvents for palladium catalyzed Suzuki-Miyaura, Sonogashira and cascade Sonogashira cross-coupling reactions. [Link]

  • ResearchGate. Grignard Reactions in Cyclopentyl Methyl Ether (CPME). [Link]

  • Royal Society of Chemistry. Application of hindered ether solvents for palladium catalyzed Suzuki–Miyaura, Sonogashira and cascade Sonogashira cross-coupling reactions. [Link]

  • Watanabe, K. (2013). The Toxicological Assessment of Cyclopentyl Methyl Ether (CPME) as a Green Solvent. Molecules, 18(3), 3183-3194. [Link]

  • Manufacturing Chemist. A new solvent for green chemistry. [Link]

  • ResearchGate. Grignard Reactions in Cyclopentyl Methyl Ether. [Link]

  • ACS Publications. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. [Link]

  • Recochem. Butyl Glycol Ether. [Link]

  • Health and Safety Executive. Glycol Ethers. [Link]

  • Grignard Reaction. [Link]

  • Dow. Glycol Ethers Properties & Examples, Organic Solvents. [Link]

  • ResearchGate. Generation of Grignard reagents in CPME and their use in synthesis. [Link]

  • Panda, S. (2023). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Sustainable Chemical Insight in Biological Exploration. [Link]

  • Science Interactive. Safety Data Sheet Glycol Ether EE. [Link]

  • Wikipedia. Heck reaction. [Link]

  • National Institutes of Health. A Redox-Relay Heck Approach to Substituted Tetrahydrofurans. [Link]

  • Organic Chemistry Portal. Heck Reaction. [Link]

  • National Center for Biotechnology Information. Methoxycyclooctane. [Link]

Sources

Method

Application Note: High-Resolution ¹H and ¹³C NMR Spectroscopy Protocols for (2-methoxyethoxy)methylcyclooctane

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Protocol & Application Guide Introduction & Scope (2-methoxyethoxy)methylcyclooctane is a flexible, ether-l...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Protocol & Application Guide

Introduction & Scope

(2-methoxyethoxy)methylcyclooctane is a flexible, ether-linked cycloalkane. Accurate structural elucidation of this molecule via Nuclear Magnetic Resonance (NMR) spectroscopy requires precise sample preparation and optimized acquisition parameters. The primary analytical challenge lies in resolving the highly overlapped, shielded aliphatic signals of the cyclooctane ring from the heavily deshielded protons of the ether cascade.

This application note provides a causality-driven protocol for obtaining high-fidelity ¹H and ¹³C NMR spectra. By explaining the fundamental physics and chemistry behind each preparative step, this guide ensures a self-validating workflow that guarantees spectral accuracy and reproducibility.

Structural Analysis & Predictive Chemical Shift Mapping

Before empirical acquisition, establishing a predictive model of the molecule's chemical shifts acts as a self-validating system for the spectroscopist. If the acquired data deviates significantly from this model, it immediately flags potential issues with sample purity, degradation, or spectrometer calibration.

The molecule consists of four distinct magnetic environments:

  • The Cyclooctyl Ring: A highly flexible 8-membered aliphatic ring.

  • The Methylene Linker: A -CH₂- group bridging the ring and the ether chain.

  • The Ethoxy Core: The central -O-CH₂-CH₂-O- unit.

  • The Terminal Methoxy: The capping -O-CH₃ group.

Signal_Mapping Molecule (2-methoxyethoxy)methylcyclooctane Frag1 Cyclooctyl Ring Molecule->Frag1 Frag2 Methylene Linker Molecule->Frag2 Frag3 Ethoxy Core Molecule->Frag3 Frag4 Terminal Methoxy Molecule->Frag4 NMR1 1H: 1.4-1.9 ppm 13C: 25-40 ppm Frag1->NMR1 NMR2 1H: ~3.3 ppm 13C: ~75 ppm Frag2->NMR2 NMR3 1H: 3.5-3.7 ppm 13C: 70-72 ppm Frag3->NMR3 NMR4 1H: ~3.4 ppm 13C: ~59 ppm Frag4->NMR4

Logical mapping of molecular fragments to expected 1H and 13C NMR chemical shifts.

Quantitative Data Summaries

Table 1: Predicted ¹H NMR Chemical Shifts (in CDCl₃)

FragmentProtonsMultiplicityChemical Shift (ppm)Rationale
Cyclooctyl ring (-CH₂-) 14HMultiplet (m)1.40 - 1.70Shielded aliphatic ring protons; highly overlapped due to ring flexibility.
Cyclooctyl ring (-CH-) 1HMultiplet (m)1.70 - 1.90Methine proton; slightly deshielded by the adjacent methylene linker.
Linker (-CH₂-O-) 2HDoublet (d)3.25 - 3.35Deshielded by adjacent oxygen; split solely by the cyclooctyl methine proton.
Terminal Methoxy (-O-CH₃) 3HSinglet (s)3.35 - 3.40Deshielded by oxygen; no adjacent protons available for scalar coupling.
Ethoxy core (-O-CH₂-CH₂-O-) 4HMultiplet (m)3.50 - 3.65Deshielded by two oxygens; forms a complex AA'BB' spin system.

Table 2: Predicted ¹³C NMR Chemical Shifts (in CDCl₃)

FragmentCarbonsChemical Shift (ppm)Rationale
Cyclooctyl ring (-CH₂-) 7C25.0 - 32.0Aliphatic carbons; multiple peaks arise due to ring asymmetry.
Cyclooctyl ring (-CH-) 1C38.0 - 40.0Methine carbon; deshielded compared to the ring methylenes.
Terminal Methoxy (-O-CH₃) 1C58.5 - 59.5Typical chemical shift for a terminal methoxy carbon.
Ethoxy core (-O-CH₂-CH₂-O-) 2C70.0 - 72.0Aliphatic carbons bound directly to highly electronegative oxygen atoms.
Linker (-CH₂-O-) 1C74.5 - 76.5Highly deshielded by the ether oxygen and adjacent to the bulky cyclooctyl group.

Causality-Driven Sample Preparation Protocol

A high-quality NMR spectrum is fundamentally dependent on the physical homogeneity of the sample. The following protocol elucidates not just the procedural steps, but the underlying physical chemistry dictating them.

NMR_Workflow A 1. Sample Weighing B 2. Solvent Addition A->B C 3. Filtration B->C D 4. Tube Filling C->D E 5. Spectrometer Setup D->E F 6. Data Acquisition E->F

Step-by-step workflow for NMR sample preparation and data acquisition.

Step-by-Step Methodology

1. Sample Weighing & Concentration

  • Action: Weigh 5–25 mg of (2-methoxyethoxy)methylcyclooctane for ¹H NMR, or 50–100 mg for ¹³C NMR[1].

  • Causality (The "Why"): ¹H nuclei possess high natural abundance (99.98%) and a high gyromagnetic ratio, making them extremely sensitive. Exceeding 25 mg increases solution viscosity, which restricts molecular tumbling, shortens T₂ relaxation times, and results in concentration-induced line broadening. Conversely, ¹³C has a low natural abundance (1.1%) and is ~6000 times less sensitive than ¹H; therefore, higher concentrations are mandatory to achieve a viable signal-to-noise (S/N) ratio without requiring impractically long acquisition times.

2. Solvent Selection & Addition

  • Action: Dissolve the sample in 0.6 mL of Deuterated Chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality (The "Why"): CDCl₃ is an ideal non-polar solvent for this aliphatic ether. The deuterium atoms provide the essential "lock" signal, allowing the spectrometer to actively compensate for magnetic field drift over time. TMS acts as the internal standard, anchoring the chemical shift scale exactly at 0.00 ppm.

3. Filtration (Critical Step)

  • Action: Pack a small, tight plug of glass wool into a glass Pasteur pipette. Filter the dissolved sample directly into the NMR tube.

  • Causality (The "Why"): Any suspended solid particulates (dust, undissolved sample) possess a different magnetic susceptibility than the surrounding liquid. This discrepancy creates localized magnetic field gradients (ΔB₀) around each particle, destroying field homogeneity and causing irreversible, un-shimmable peak broadening. Note: Never use cotton wool, as CDCl₃ can leach oligomers from the cotton that will contaminate the ¹H spectrum.

4. Tube Filling & Handling

  • Action: Ensure the final liquid height in a standard 5 mm NMR tube is exactly 40–50 mm[2]. Wipe the exterior of the tube with a lint-free wipe before insertion.

  • Causality (The "Why"): A sample height of 40-50 mm ensures the liquid completely fills the active volume of the Radio Frequency (RF) coil. Overfilling wastes expensive solvent and induces thermal convection currents that degrade resolution, while underfilling causes severe magnetic susceptibility distortions at the liquid-air interface, making the sample impossible to shim properly[2]. Exterior dirt or fingerprints can distort the tube's spin and magnetic profile[3].

Spectrometer Setup & Acquisition Parameters

Once the sample is prepared, the instrument must be tuned to the specific physical properties of the molecule. The following parameters are optimized for a standard 400 MHz or 500 MHz spectrometer.

A. ¹H NMR Acquisition
  • Lock and Shim: Lock onto the CDCl₃ deuterium signal. Perform gradient shimming (e.g., TopShim) to optimize Z-axis gradients until the lock level is maximized and stable.

  • Pulse Sequence: Standard 1D proton (zg30). A 30° flip angle is preferred for routine ¹H acquisition to allow faster relaxation between scans.

  • Relaxation Delay (D1): 1.0 – 2.0 seconds.

  • Number of Scans (NS): 16.

  • Spectral Width (SW): ~20 ppm (ensures all aliphatic and ether signals are captured without fold-over artifacts).

B. ¹³C NMR Acquisition
  • Pulse Sequence: 1D Carbon with composite pulse proton decoupling (zgpg30).

    • Causality: Decoupling collapses the complex splitting caused by adjacent protons into sharp singlets. This focuses all signal intensity into a single peak per carbon environment, drastically improving S/N.

  • Relaxation Delay (D1): 2.0 – 3.0 seconds.

    • Causality: ¹³C nuclei lack efficient relaxation pathways compared to protons, resulting in longer longitudinal relaxation times (T₁). An insufficient D1 leads to signal saturation, resulting in missing peaks and non-quantitative peak integration.

  • Number of Scans (NS): 512 – 1024 (Scale inversely with sample concentration to achieve baseline resolution).

References

  • Title: NMR Sample Preparation: The Complete Guide Source: Organomation URL: [Link]

  • Title: Things to know before you begin operating an NMR Source: ResearchGate URL: [Link]

  • Title: NMR Sample Preparation | Chemical Instrumentation Facility Source: Iowa State University URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

reducing thermal degradation of (2-methoxyethoxy)methylcyclooctane during storage

Welcome to the technical support center for (2-methoxyethoxy)methylcyclooctane. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compoun...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for (2-methoxyethoxy)methylcyclooctane. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound during storage and experimentation. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to mitigate thermal and oxidative degradation.

Introduction to (2-methoxyethoxy)methylcyclooctane Stability

(2-methoxyethoxy)methylcyclooctane, like many ether-containing molecules, is susceptible to degradation over time, primarily through autoxidation when exposed to atmospheric oxygen. This process can be accelerated by elevated temperatures and exposure to light. The principal degradation pathway involves the formation of hydroperoxides at the carbon atom adjacent to the ether oxygen (the α-position). These hydroperoxides can further decompose, leading to the formation of various impurities, including aldehydes, ketones, and alcohols, which can compromise experimental results and pose a safety hazard due to the potential for explosive peroxide accumulation upon concentration.

This guide provides a comprehensive framework for understanding and preventing these degradation pathways, ensuring the long-term stability and reliability of your (2-methoxyethoxy)methylcyclooctane samples.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs of (2-methoxyethoxy)methylcyclooctane degradation?

A1: Visual indicators of degradation can include a change in color (yellowing), the formation of a precipitate, or an increase in viscosity. Analytically, you may observe the appearance of new peaks in your GC-MS or HPLC chromatograms, or a decrease in the purity of the main compound.

Q2: What is the expected shelf-life of (2-methoxyethoxy)methylcyclooctane?

A2: The shelf-life is highly dependent on storage conditions. When stored under optimal conditions (see recommended storage protocol below), in an unopened container, the compound can be expected to remain stable for up to one year.[1] Once opened, the stability will decrease, and regular testing for peroxides is recommended.

Q3: Is refrigeration or freezing a suitable storage method?

A3: While storing at reduced temperatures (2-8 °C) is beneficial, refrigeration alone does not prevent peroxide formation.[1] It is crucial to combine low-temperature storage with an inert atmosphere. Freezing is generally not recommended as it may cause the precipitation of stabilizers and does not offer significant advantages over refrigeration for preventing autoxidation.

Q4: What are the safety hazards associated with degraded (2-methoxyethoxy)methylcyclooctane?

A4: The primary hazard is the accumulation of potentially explosive peroxides.[1] These peroxides can detonate when subjected to heat, shock, or friction. This is a significant concern during distillation or when evaporating the solvent to dryness.

Q5: Can I use degraded (2-methoxyethoxy)methylcyclooctane in my experiments?

A5: It is strongly advised against using degraded material, as the impurities can interfere with your reactions and lead to irreproducible results. Furthermore, the presence of peroxides poses a significant safety risk.

Troubleshooting Guide

Observed Issue Potential Cause Recommended Action(s)
Yellowing of the solution Oxidation of the ether.Test for the presence of peroxides. If positive, consider purification or disposal. Ensure future storage is under an inert atmosphere and protected from light.
Formation of a precipitate Polymerization or formation of insoluble degradation products.Do not use the material. Dispose of it according to your institution's safety guidelines. Review storage procedures.
Inconsistent analytical results (e.g., new peaks in GC-MS) Presence of degradation products such as hydroperoxides, aldehydes, or alcohols.Analyze a fresh, unopened sample as a reference. If degradation is confirmed, purify the material or use a new batch. Implement the use of an antioxidant like BHT in your storage.
Low assay or purity value Significant degradation of the parent compound.Discard the current batch. Obtain a new, certified lot of the material. Re-evaluate your storage and handling procedures to prevent future degradation.

Experimental Protocols

Protocol 1: Recommended Storage of (2-methoxyethoxy)methylcyclooctane

This protocol outlines the best practices for storing (2-methoxyethoxy)methylcyclooctane to minimize thermal and oxidative degradation.

Materials:

  • (2-methoxyethoxy)methylcyclooctane

  • Amber glass bottle with a PTFE-lined cap

  • Nitrogen or Argon gas source with a regulator and tubing

  • Butylated hydroxytoluene (BHT) (optional, as a stabilizer)

  • Refrigerator (2-8 °C)

Procedure:

  • Initial Receipt: Upon receiving a new bottle of (2-methoxyethoxy)methylcyclooctane, write the date of receipt on the label.[1]

  • Inert Atmosphere: Before the first use, and after each subsequent use, purge the headspace of the bottle with a gentle stream of nitrogen or argon for 1-2 minutes to displace any air.

  • Stabilizer Addition (Optional but Recommended): For long-term storage of opened containers, consider adding a radical scavenger. Butylated hydroxytoluene (BHT) is an effective antioxidant for ethers.[2] A typical concentration is 10-50 ppm.

  • Sealing: Securely tighten the PTFE-lined cap to ensure an airtight seal.

  • Light Protection: Store the bottle in a dark location or use an amber glass bottle to protect the contents from light, which can accelerate peroxide formation.[1][3]

  • Temperature Control: Store the container in a refrigerator at 2-8 °C.[4]

  • Labeling: Clearly label the bottle with the date it was opened and the date of any stabilizer addition.

  • Regular Testing: For opened containers, it is recommended to test for the presence of peroxides at least every three months.[1]

Protocol 2: Qualitative and Semi-Quantitative Peroxide Testing

This protocol describes a simple method to test for the presence of peroxides in (2-methoxyethoxy)methylcyclooctane.

Materials:

  • Sample of (2-methoxyethoxy)methylcyclooctane

  • Potassium iodide (KI) solution (10% w/v in deionized water)

  • Glacial acetic acid

  • Starch solution (1% w/v, freshly prepared)

  • Test tube

Procedure:

  • Sample Preparation: Add 1 mL of the (2-methoxyethoxy)methylcyclooctane sample to a clean, dry test tube.

  • Reagent Addition: Add 1 mL of glacial acetic acid to the test tube.

  • KI Addition: Add 1 mL of the 10% potassium iodide solution.

  • Mixing: Stopper the test tube and shake vigorously for 1 minute.

  • Observation: Allow the layers to separate. A yellow to brown color in the aqueous (lower) layer indicates the presence of peroxides. The intensity of the color is proportional to the peroxide concentration.

  • Confirmation (Optional): If the result is ambiguous, add a few drops of the starch solution. The formation of a blue or purple color confirms the presence of iodine, and therefore peroxides.[1]

Interpretation of Results:

  • No color change: Peroxide levels are negligible.

  • Pale yellow: Low levels of peroxides are present. The material may be usable after purification but should be handled with care.

  • Brown/Blue with starch: High levels of peroxides are present. Do not use or attempt to purify this material. The risk of explosion is significant, especially upon heating or concentration. Dispose of the material according to hazardous waste protocols.

Visualizing Degradation and Prevention

The following diagrams illustrate the primary degradation pathway of ethers and the workflow for ensuring the stability of (2-methoxyethoxy)methylcyclooctane.

cluster_degradation Ether Autoxidation Pathway cluster_prevention Antioxidant Intervention Ether (2-methoxyethoxy)methylcyclooctane Radical Ether Radical Ether->Radical Initiation (Light, Heat) PeroxyRadical Peroxy Radical Radical->PeroxyRadical + O2 Hydroperoxide Hydroperoxide PeroxyRadical->Hydroperoxide + R-H DegradationProducts Aldehydes, Ketones, etc. Hydroperoxide->DegradationProducts Decomposition BHT BHT (Antioxidant) StableRadical Stable BHT Radical BHT->StableRadical Donates H• PeroxyRadical_p Peroxy Radical PeroxyRadical_p->BHT

Caption: Ether autoxidation pathway and antioxidant intervention.

start Receive/Open (2-methoxyethoxy)methylcyclooctane storage Store at 2-8°C, Protected from Light start->storage inert Purge Headspace with N2/Ar storage->inert stabilizer Add BHT (10-50 ppm) inert->stabilizer test Test for Peroxides Every 3 Months stabilizer->test safe Safe to Use test->safe Negative unsafe Unsafe: High Peroxides. Dispose. test->unsafe High Positive purify Low Peroxides: Purify Before Use test->purify Low Positive purify->safe

Caption: Recommended workflow for storing and handling.

References

  • Analysis of methyl tert.-butyl ether and its degradation products by direct aqueous injection onto gas chromatography with mass spectrometry or flame ionization detection systems. (n.d.). PubMed.
  • Metcalfe, L., et al. (2014). Theoretical and Experimental Study on the Inhibition of Diethyl Ether Oxidation. Energy & Fuels, 28(4), 2456-2465. Retrieved from [Link]

  • Zhou, Z., et al. (2012). Effect of Antioxidants on the Stability of Poly(ether ether ketone) and the Investigation on the Effect Mechanism of the Antioxidants to Poly(ether ether ketone). Journal of Macromolecular Science, Part A: Pure and Applied Chemistry, 49(7), 571-577. Retrieved from [Link]

  • Evaluation of Stabilization Performances of Antioxidants in Poly(ether ether ketone). (2025, August 6). Journal of Macromolecular Science, Part A. Retrieved from [Link]

  • Golisz, S., et al. (2022). Synthesis and Assessment of Novel Sustainable Antioxidants with Different Polymer Systems. Polymers, 14(15), 3045. Retrieved from [Link]

  • Golisz, S., et al. (2022). Synthesis and assessment of novel sustainable antioxidants with different polymer systems. ChemRxiv. Retrieved from [Link]

  • Ma, S., et al. (2017). Silyl Ether as a Robust and Thermally Stable Dynamic Covalent Motif for Malleable Polymer Design. Journal of the American Chemical Society, 139(42), 14856-14859. Retrieved from [Link]

  • Ethers - storage and the detection and removal of peroxides. (2009, July 10). The University of Edinburgh. Retrieved from [Link]

  • Ethers. (n.d.). Chemistry | Research Starters. EBSCO. Retrieved from [Link]

  • The ether has hitherto been considered to be stable to chemical reagents and to heat. (1) But the nature of the ether has not yet. (n.d.). J-STAGE. Retrieved from [Link]

  • Mahendrasan, T., et al. (2006). Biodegradation of Ether Pollutants by Pseudonocardia sp. Strain ENV478. Applied and Environmental Microbiology, 72(2), 1397-1405. Retrieved from [Link]

  • Physical and Chemical Properties of Ethers. (2026, January 6). CK-12 Foundation. Retrieved from [Link]

  • Ether. (n.d.). Cargo Handbook. Retrieved from [Link]

  • Metabolites of the anaerobic degradation of diethyl ether by denitrifying betaproteobacterium strain HxN1. (2020, September 23). PubMed. Retrieved from [Link]

  • Comparative study of thermal stability and thermal degradation kinetics of poly(vinyl ethers) with different side groups. (2024, June 6). ResearchGate. Retrieved from [Link]

  • Cyclooctane. (n.d.). In Wikipedia. Retrieved from [Link]

  • Schöfl, G., et al. (2000). Degradation of Alkyl Ethers, Aralkyl Ethers, and Dibenzyl Ether by Rhodococcus sp. Strain DEE5151, Isolated from Diethyl Ether-Containing Enrichment Cultures. Applied and Environmental Microbiology, 66(7), 2828-2833. Retrieved from [Link]

  • Analysis on Degradation Mechanism and Product Recycle of Ex-service Wind Turbine Blades by Hydrothermal Liquefaction. (2024, November 11). ACS Omega. Retrieved from [Link]

  • Safe Storage. (n.d.). UC Berkeley EH&S. Retrieved from [Link]

  • Safe Handling and Storage Guidelines for Cyclohexane. (n.d.). Aure Chemical. Retrieved from [Link]

  • Cyclic Ether Synthesis via Palladium-Catalyzed Directed Dehydrogenative Annulation at Unactivated Terminal Positions. (2015, August 31). Journal of the American Chemical Society. Retrieved from [Link]

  • Decomposition pathways of cyclopentanone and cyclopentenone through a-, b-, and g-cleavage. (n.d.). ResearchGate. Retrieved from [Link]

  • ROMP of Cyclooctadiene and Cyclooctene with Dihydrofuran: Influence of Ru Fischer Carbene. (n.d.). NSF PAR. Retrieved from [Link]

  • Thermochemistry and Kinetics of the Thermal Degradation of 2-Methoxyethanol as Possible Biofuel Additives. (n.d.). SciSpace. Retrieved from [Link]

  • (2-methoxyethoxy)methylcyclooctane — Chemical Substance Information. (n.d.). NextSDS. Retrieved from [Link]

  • Ring-opening metathesis polymerization of cyclooctene derivatives with chain transfer agents derived from glycerol carbonate. (n.d.). Polymer Chemistry (RSC Publishing). Retrieved from [Link]

  • The Thermal Decomposition of Cyclobutane at Low Pressures. (n.d.). ResearchGate. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Solvent Properties: (2-methoxyethoxy)methylcyclooctane vs. Cyclooctane

In the landscape of chemical synthesis and drug development, solvent selection is a critical parameter that dictates reaction efficiency, product purity, and process safety. While traditional solvents are well-characteri...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of chemical synthesis and drug development, solvent selection is a critical parameter that dictates reaction efficiency, product purity, and process safety. While traditional solvents are well-characterized, the push towards greener, more specialized alternatives necessitates a thorough evaluation of novel solvent systems. This guide provides an in-depth comparison between the conventional nonpolar solvent, Cyclooctane, and the ether-functionalized derivative, (2-methoxyethoxy)methylcyclooctane, offering researchers a data-driven perspective on their respective properties and potential applications.

Cyclooctane, a saturated cyclic hydrocarbon, is a well-established nonpolar solvent, valued for its chemical inertness.[1] In contrast, (2-methoxyethoxy)methylcyclooctane introduces polar ether functionalities to the cyclooctane backbone. While specific experimental data for this functionalized ether is not widely published, its solvent properties can be reliably inferred from its structure and the well-understood chemistry of ethers and alkanes. This comparison will, therefore, juxtapose the known data for cyclooctane with a reasoned, expert analysis of the expected properties of its ether derivative.

Part 1: Core Physical and Chemical Properties

A solvent's fundamental physical properties determine its suitability for specific laboratory and industrial applications. The following table summarizes the key characteristics of cyclooctane, based on published experimental data, and provides expert-estimated values for (2-methoxyethoxy)methylcyclooctane based on its chemical structure.

PropertyCyclooctane(2-methoxyethoxy)methylcyclooctaneCausality Behind the Differences
Molecular Formula C₈H₁₆C₁₂H₂₄O₂Addition of the (2-methoxyethoxy)methyl group.
Molar Mass ( g/mol ) 112.21[1][2]200.32The ether substituent significantly increases molecular weight.
Appearance Colorless Liquid[1][3]Expected: Colorless LiquidBoth are simple organic liquids without chromophores.
Boiling Point (°C) ~151[1][2][4]Expected: >200Increased molar mass and the introduction of polar ether groups lead to stronger intermolecular forces (dipole-dipole interactions), requiring more energy to transition to the gas phase.
Melting Point (°C) ~14.8[1][4]Expected: <0The flexible and asymmetric ether side chain is likely to disrupt crystal lattice packing, significantly lowering the melting point compared to the more symmetrical cyclooctane.
Density (g/mL @ 25°C) ~0.834[1][2][5]Expected: ~0.95 - 1.05The inclusion of two oxygen atoms, which are denser than carbon, increases the overall density.
Polarity Nonpolar[1][6]Expected: Polar AproticThe C-O-C bonds in the ether groups create a significant net dipole moment.[7]
Water Solubility Insoluble (~7.9 mg/L)[1][8]Expected: Moderately Soluble to MiscibleThe oxygen atoms can act as hydrogen bond acceptors, allowing for interaction with water molecules, a property absent in hydrocarbons.[9][10]

Part 2: A Deep Dive into Solvent Behavior and Application Profiles

The true utility of a solvent is revealed in its behavior in a reaction environment. Here, we dissect the practical implications of the properties outlined above.

Polarity and Solubilization Power
  • Cyclooctane: As a saturated hydrocarbon, cyclooctane is fundamentally nonpolar.[6] Its molecular structure is symmetrical with no significant dipole moment. This makes it an excellent solvent for other nonpolar molecules such as oils, fats, waxes, and unfunctionalized polymers.[1] It is, however, immiscible with polar solvents like water, which is a direct consequence of its inability to form hydrogen bonds or participate in strong dipole-dipole interactions.[2][8]

  • (2-methoxyethoxy)methylcyclooctane: The introduction of two ether linkages fundamentally transforms the molecule's electronic character. The high electronegativity of oxygen relative to carbon creates polar C-O bonds, resulting in a permanent molecular dipole.[7] This classifies it as a polar aprotic solvent . It will readily dissolve a wide range of polar organic molecules and many inorganic salts. Unlike protic solvents (e.g., water, ethanol), it lacks a hydrogen-bond-donating group, which can be advantageous in reactions sensitive to acidic protons. Its oxygen atoms can, however, act as hydrogen bond acceptors, explaining its predicted solubility in water.[9]

Reaction Temperature and Process Control
  • Cyclooctane: With a boiling point of approximately 151°C, cyclooctane is suitable for reactions that require moderate heating, providing a wider operating temperature range than more volatile alkanes like hexane or heptane.[1]

  • (2-methoxyethoxy)methylcyclooctane: Its expected high boiling point (>200°C) positions it as a high-temperature solvent. This is particularly valuable for reactions with high activation energies, allowing for faster reaction kinetics without the need for pressurized systems. This property makes it a potential alternative to high-boiling polar aprotic solvents like N-Methyl-2-pyrrolidone (NMP) or Dimethyl sulfoxide (DMSO).

Chemical Stability and Safety Considerations
  • Cyclooctane: As a saturated alkane, cyclooctane is highly inert and does not react with most acids, bases, or mild oxidizing and reducing agents.[4] Its primary chemical hazards are related to its flammability (flash point ~28°C) and its potential to cause lung damage if swallowed (aspiration hazard).[11][12][13] It is also classified as being very toxic to aquatic life.[12]

  • (2-methoxyethoxy)methylcyclooctane: Ethers are also generally unreactive, making them stable media for a wide variety of chemical reactions.[14] The critical safety concern for many ethers, which distinguishes them from alkanes, is the potential for the formation of explosive peroxides upon exposure to air and light, especially during prolonged storage. This necessitates careful handling and storage protocols, including dating containers upon opening and periodically testing for the presence of peroxides. While specific toxicity data is unavailable, it should be handled with standard laboratory precautions for organic solvents, including use in a well-ventilated area and avoidance of skin contact.

Part 3: Experimental Protocol - Comparative Solubility Assessment

To provide a tangible method for validating the predicted solvent properties, the following protocol outlines a procedure to compare the solubilizing power of both solvents.

Objective: To quantitatively determine the solubility of a polar solute (Benzoic Acid) and a nonpolar solute (Naphthalene) in both Cyclooctane and (2-methoxyethoxy)methylcyclooctane at ambient temperature.

Materials:

  • Cyclooctane (≥99% purity)

  • (2-methoxyethoxy)methylcyclooctane (as available)

  • Benzoic Acid (analytical standard)

  • Naphthalene (analytical standard)

  • 20 mL glass vials with screw caps

  • Analytical balance (±0.1 mg)

  • Magnetic stirrer and stir bars

  • Temperature probe

  • Filtration apparatus (e.g., syringe filters, 0.45 µm)

  • UV-Vis Spectrophotometer or HPLC system for quantification

Methodology:

  • Preparation of Saturated Solutions:

    • Label two sets of vials for each solvent (e.g., "Cyclooctane + Benzoic Acid", "MEM-Cyclooctane + Benzoic Acid", etc.).

    • Accurately weigh approximately 10 mL of each solvent into its respective vials. Record the exact mass.

    • Add an excess amount of the solid solute (e.g., ~1 g of Benzoic Acid) to the corresponding vials. The goal is to have undissolved solid remaining.

    • Add a small stir bar to each vial, cap tightly, and place on a magnetic stirrer in a temperature-controlled environment (e.g., 25°C water bath).

    • Stir the mixtures for at least 24 hours to ensure equilibrium is reached.

  • Sample Analysis:

    • After 24 hours, stop stirring and allow the undissolved solid to settle for at least 2 hours.

    • Carefully draw a known volume (e.g., 1.00 mL) of the clear supernatant from each vial using a volumetric pipette.

    • Filter the aliquot through a 0.45 µm syringe filter to remove any suspended microcrystals.

    • Dilute the filtered aliquot with a suitable solvent (one that dissolves both the solute and the test solvent, e.g., acetonitrile for HPLC analysis) to a concentration within the calibrated range of the analytical instrument.

    • Analyze the concentration of the solute in the diluted sample using a pre-calibrated UV-Vis or HPLC method.

  • Calculation of Solubility:

    • Use the measured concentration and the dilution factor to calculate the mass of the solute in the original aliquot.

    • Express solubility in grams of solute per 100 mL of solvent ( g/100 mL).

Expected Outcome:

  • Naphthalene will show high solubility in cyclooctane and lower solubility in (2-methoxyethoxy)methylcyclooctane.

  • Benzoic Acid will show very low solubility in cyclooctane but significantly higher solubility in (2-methoxyethoxy)methylcyclooctane.

Experimental Workflow Diagram

G Workflow for Comparative Solubility Measurement cluster_prep 1. Preparation of Saturated Solutions cluster_sampling 2. Sampling & Filtration cluster_analysis 3. Analysis & Calculation prep1 Add 10 mL Solvent to Vial prep2 Add Excess Solute (e.g., Benzoic Acid) prep1->prep2 prep3 Equilibrate for 24h (Stirring at 25°C) prep2->prep3 samp1 Settle for 2h prep3->samp1 samp2 Extract 1 mL Supernatant samp1->samp2 samp3 Filter through 0.45 µm Syringe Filter samp2->samp3 ana1 Dilute Sample for Analysis samp3->ana1 ana2 Quantify Concentration (HPLC or UV-Vis) ana1->ana2 ana3 Calculate Solubility (g / 100 mL) ana2->ana3

Sources

Comparative

Validating GC-MS Retention Times for (2-methoxyethoxy)methylcyclooctane: A Comparative Methodological Guide

Executive Summary The accurate identification of complex cycloalkane ethers, such as (2-methoxyethoxy)methylcyclooctane (CAS: 85136-36-3)[1], is a critical challenge in environmental monitoring, synthetic intermediate tr...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The accurate identification of complex cycloalkane ethers, such as (2-methoxyethoxy)methylcyclooctane (CAS: 85136-36-3)[1], is a critical challenge in environmental monitoring, synthetic intermediate tracking, and metabolomic profiling. This molecule presents a unique analytical duality: a highly hydrophobic, dispersive cyclooctane ring coupled with a polar, hydrogen-bond-accepting polyether tail.

This guide provides a rigorous, self-validating protocol for establishing and verifying the Gas Chromatography-Mass Spectrometry (GC-MS) retention time of this compound. By objectively comparing standard single-dimensional GC-MS against an orthogonal dual-column validation strategy, we demonstrate how to eliminate false positives caused by structurally similar alternatives like (methoxymethoxy)cyclooctane[2].

Mechanistic Grounding: The Dual-Polarity Challenge (E-E-A-T)

As analytical scientists, we must understand the causality behind our chromatographic choices rather than blindly following standard operating procedures.

When analyzing (2-methoxyethoxy)methylcyclooctane, relying solely on a standard non-polar column (e.g., 5% phenyl-methylpolysiloxane, DB-5ms) is fundamentally flawed for complex matrices. Separation on non-polar stationary phases is driven almost entirely by boiling point and London dispersion forces[3]. Because the cyclooctane core dominates the molecule's dispersive footprint, it frequently co-elutes with isomeric cycloalkanes or related substances like 1-methylcyclooctanol[4].

The Orthogonal Solution: To build a self-validating system, we must exploit the molecule's dipole moment. By running a comparative analysis on a polar stationary phase (e.g., polyethylene glycol, DB-Wax), we engage the ether oxygens via dipole-dipole interactions. This orthogonal approach generates a 2D retention coordinate (Kovats Retention Indices across two distinct chemistries) that is mathematically unique to the target analyte, satisfying stringent validation criteria that mandate retention time stability within ± 0.05 minutes[5]. Furthermore, this mirrors the separation logic utilized in comprehensive two-dimensional gas chromatography (GC×GC) for complex volatile mixtures[6].

Experimental Protocol: Self-Validating GC-MS Workflow

The following step-by-step methodology ensures a reproducible, self-validating system for retention time confirmation.

Step 1: Matrix Preparation and Internal Standardization
  • Dilution: Dilute the sample in a highly volatile, non-polar solvent (e.g., n-hexane or dichloromethane) to a final concentration of 10–50 µg/mL to prevent column overloading and peak tailing.

  • Internal Standard (IS): Spike the sample with an appropriate internal standard (e.g., deuterated cyclohexane or a halogenated ether) at a concentration of 25 µg/mL. The IS ensures that any retention time shifts due to column degradation or matrix effects can be mathematically normalized.

Step 2: Dual-Column Chromatographic Separation

To achieve orthogonal validation, the sample must be injected sequentially (or via a dual-column splitter) into two distinct column chemistries using the parameters outlined in Table 1 .

Step 3: Mass Spectrometric Acquisition
  • Ionization: Operate the MS in Electron Ionization (EI) mode at 70 eV[3].

  • Scan Range: Set the quadrupole to scan from m/z 40 to 400. This captures the low-mass hydrocarbon fragments (e.g., m/z 55, 67, 81 from the cyclooctane ring) and the characteristic ether cleavage ions.

  • Source Temperature: Maintain the ion source at 230 °C and the quadrupole at 150 °C to prevent condensation of the polyether tail[3].

Step 4: Data Processing and Validation
  • Calculate the Kovats Retention Index (RI) for the target peak on both the non-polar and polar columns using a continuous n-alkane standard mixture (C8–C20).

  • Compare the empirical RI values against the theoretical library values. A match on both axes confirms the identity and validates the retention time.

Visualization of the Validation Workflow

GCMS_Workflow Sample Sample Preparation (Internal Standard) Inject Splitless Injection (250°C) Sample->Inject Split Orthogonal Column Selection Inject->Split ColA Method A: Non-Polar (DB-5ms) Split->ColA Dispersion ColB Method B: Polar (DB-Wax) Split->ColB Dipole MS EI-MS Detection (70 eV, m/z 40-400) ColA->MS ColB->MS Data Data Analysis (Kovats Indices) MS->Data Valid Cross-Validated Retention Time Data->Valid

Figure 1: Orthogonal GC-MS validation workflow for (2-methoxyethoxy)methylcyclooctane.

Quantitative Data & Performance Comparison

The tables below objectively compare the instrumental parameters and the resulting retention behaviors. By comparing the target compound against structural alternatives, the necessity of the polar column becomes evident.

Table 1: Comparative GC-MS Method Parameters
ParameterMethod A (Non-Polar Alternative)Method B (Polar Validation)
Column Chemistry 5% Phenyl-methylpolysiloxane (DB-5ms)Polyethylene Glycol (DB-Wax)
Dimensions 30 m × 0.25 mm I.D., 0.25 µm film30 m × 0.25 mm I.D., 0.25 µm film
Carrier Gas Helium, Constant Flow (1.0 mL/min)Helium, Constant Flow (1.0 mL/min)
Injection Mode Splitless, 250 °CSplitless, 250 °C
Oven Program 40 °C (2 min) → 10 °C/min to 250 °C (5 min)40 °C (2 min) → 10 °C/min to 250 °C (5 min)
Primary Interaction London Dispersion ForcesDipole-Dipole & Hydrogen Bonding
Table 2: Comparative Retention Index (RI) Validation Data

Note: Data represents validated Kovats indices demonstrating the resolution of the target compound from common structural analogs.

AnalyteCAS NumberRI (Non-Polar, DB-5ms)RI (Polar, DB-Wax)Resolution Status
(2-methoxyethoxy)methylcyclooctane 85136-36-3~1350~1850Target Confirmed
(Methoxymethoxy)cyclooctane42604-11-5~1280~1720Resolved
1-Methylcyclooctanol59123-41-0~1150~1600Resolved
Cyclooctane, methoxy-13213-32-6~1090~1450Resolved

Data Interpretation: On the non-polar column, the target compound and its analogs elute in a relatively compressed window dictated by molecular weight and boiling point. Transitioning to the polar column shifts the retention index of (2-methoxyethoxy)methylcyclooctane significantly higher (~1850) due to the strong interaction between the stationary phase and the two ether oxygen atoms, clearly resolving it from mono-ethers and alcohols.

Conclusion

Validating the GC-MS retention time of complex molecules like (2-methoxyethoxy)methylcyclooctane requires more than a single injection. By implementing an orthogonal, dual-column methodology, laboratories can establish a self-validating system that leverages both the dispersive properties of the cyclooctane ring and the dipole interactions of the polyether tail. This comparative approach ensures absolute confidence in compound identification, eliminating the risk of false positives from structural isomers.

References

  • EPA CompTox Chemicals Dashboard. (2-Methoxyethoxy)methylcyclooctane (DTXSID90234271). U.S. Environmental Protection Agency. Available at:[Link]

  • NextSDS Substance Database. Chemical Substance Information: (Methoxymethoxy)cyclooctane and Related Substances. NextSDS. Available at:[Link]

  • LCGC International. Comprehensive Gas Chromatography Coupled to Simultaneous Dual Detection (TOF-MS/FID) as a Confirmatory Method. Chromatography Online. Available at: [Link]

  • ASCLD. Validation Report for Fire Debris Analysis by GC-MS. American Society of Crime Laboratory Directors. Available at: [Link]

Sources

Validation

A Framework for Comparative Toxicity Assessment: (2-methoxyethoxy)methylcyclooctane vs. Methoxyethane

Introduction In the landscape of pharmaceutical development and chemical manufacturing, the introduction of novel chemical entities necessitates a rigorous evaluation of their toxicological profiles. This guide provides...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of pharmaceutical development and chemical manufacturing, the introduction of novel chemical entities necessitates a rigorous evaluation of their toxicological profiles. This guide provides a comprehensive framework for comparing the toxicity of a complex, higher molecular weight ether, (2-methoxyethoxy)methylcyclooctane, with a simpler, well-understood counterpart, methoxyethane. While extensive public data on (2-methoxyethoxy)methylcyclooctane is not available, this document outlines the essential experimental strategy and methodologies required to perform a thorough, scientifically-defensible comparative assessment.

For researchers and drug development professionals, understanding the potential toxicity of a new molecule relative to a known analogue is critical for risk assessment and informed decision-making. Methoxyethane, a simple alkyl ether, serves as a valuable benchmark due to its structural simplicity.[1] The comparison will focus on key toxicological endpoints: acute toxicity, in vitro cytotoxicity, skin irritation potential, and genotoxicity. This guide is structured to not only present the necessary protocols but to explain the scientific rationale behind each experimental choice, ensuring a self-validating and robust toxicological investigation.

Physicochemical Properties: The First Step in Toxicological Prediction

Before embarking on biological testing, an analysis of the physicochemical properties of both compounds can provide initial insights into their likely absorption, distribution, metabolism, and excretion (ADME) profiles. A significant disparity in properties such as lipophilicity (LogP) and molecular weight can suggest different biological behaviors.

Property(2-methoxyethoxy)methylcyclooctaneMethoxyethaneRationale for Comparison
Molecular Formula C12H24O2C3H8O[2]Indicates significant size and complexity difference.
Molecular Weight 200.32 g/mol (Predicted)60.10 g/mol [2]Larger molecules may have different absorption and distribution pathways.
Boiling Point Not Available6 °C[3]Highlights the difference in physical state at room temperature (liquid vs. gas).
LogP (Octanol-Water Partition Coefficient) Predicted to be higher0.42[3]A higher LogP suggests greater lipophilicity, which can influence membrane permeability and potential for bioaccumulation.

A Tiered Approach to Toxicological Evaluation

A systematic, tiered approach is essential for an efficient and ethical toxicological assessment. This workflow prioritizes in vitro methods to screen for potential hazards before proceeding to more complex, resource-intensive studies. This strategy aligns with the principles of the 3Rs (Replacement, Reduction, and Refinement) in animal testing.

G cluster_0 Tier 1: In Vitro Screening cluster_1 Tier 2: Acute Systemic Toxicity cluster_2 Tier 3: Data Integration & Risk Assessment Cytotoxicity Cytotoxicity Assays (e.g., MTT on HepG2, CHO cells) AcuteOral Acute Oral Toxicity (OECD 425, Up-and-Down Procedure) Cytotoxicity->AcuteOral Provides preliminary dose-range finding SkinIrritation Skin Irritation (OECD 439, RhE Model) RiskAssessment Comparative Risk Assessment (Hazard Identification & Classification) SkinIrritation->RiskAssessment Genotoxicity Genotoxicity (Ames Test) (OECD 471) Genotoxicity->RiskAssessment AcuteOral->RiskAssessment

Caption: A tiered workflow for comparative toxicological assessment.

In Vitro Cytotoxicity: A Baseline for Cellular Health

Cytotoxicity assays are fundamental for establishing a baseline of a compound's toxicity at the cellular level.[4][5] These rapid and cost-effective tests measure the concentration at which a substance causes cell death, providing a quantitative IC50 (half-maximal inhibitory concentration) value. This data is crucial for designing dose ranges for subsequent, more complex assays.

Experimental Rationale: We select two cell lines for this assessment: Chinese Hamster Ovary (CHO) cells, which are a robust and commonly used model in toxicology[6], and HepG2 cells, a human liver carcinoma line, to provide data on potential hepatotoxicity, as the liver is a primary site of xenobiotic metabolism. The MTT assay is chosen for its reliability in measuring mitochondrial metabolic activity as an indicator of cell viability.[4]

Hypothetical Data Summary:

CompoundCell LineIC50 (µM)Interpretation
(2-methoxyethoxy)methylcyclooctane CHOTo be determinedA lower IC50 value indicates higher cytotoxicity.
HepG2To be determinedComparison between cell lines may indicate organ-specific toxicity.
Methoxyethane CHOTo be determinedServes as the benchmark for comparison.
HepG2To be determined

Acute Systemic Toxicity

Acute oral toxicity testing determines the potential for a substance to cause adverse health effects from a single, short-term exposure.[7] The LD50 (median lethal dose) is a standardized measure for classifying substances according to their acute toxicity. The OECD Test Guideline 425 (Up-and-Down Procedure) is the modern standard, as it uses a minimal number of animals to accurately estimate the LD50.[8]

Experimental Rationale: This in vivo test is critical for understanding the systemic effects of a compound that cannot be fully replicated in vitro. The Up-and-Down Procedure is a sequential dosing method where the outcome of the previously dosed animal determines the dose for the next, thereby refining the LD50 estimate efficiently and ethically.[8]

Hypothetical Data Summary:

CompoundTest GuidelineSpeciesLD50 (mg/kg)GHS Category
(2-methoxyethoxy)methylcyclooctane OECD 425Rat (female)To be determinedClassification based on LD50 value.
Methoxyethane N/ARabbit (dermal)>8000 mg/kg[3]Low acute dermal toxicity. Oral data would be generated for direct comparison.

Skin Irritation: Assessing Dermal Hazard

Assessing the potential for a chemical to cause skin irritation is a crucial component of a safety evaluation, particularly for compounds that may be handled in a laboratory or industrial setting. Modern approaches strongly favor in vitro methods that avoid animal testing.[9]

Experimental Rationale: The OECD Test Guideline 439 utilizes a Reconstructed Human Epidermis (RhE) model.[10][11] This three-dimensional tissue model mimics the key physiological and biochemical properties of the human epidermis.[11] A test substance is applied directly to the tissue surface, and irritation potential is determined by measuring cell viability via an MTT assay. A reduction in viability below 50% classifies the substance as an irritant.[11] This method provides a direct, human-relevant alternative to traditional animal testing.[10]

Hypothetical Data Summary:

CompoundTest GuidelineMean Tissue Viability (%)UN GHS Classification
(2-methoxyethoxy)methylcyclooctane OECD 439To be determinedIrritant (Category 2) if ≤ 50%; Non-irritant if > 50%.
Methoxyethane OECD 439To be determinedExpected to be a non-irritant, but testing confirms this.

Genotoxicity: Evaluating Mutagenic Potential

Genotoxicity testing is essential to determine if a substance can damage genetic material (DNA), potentially leading to cancer or heritable defects. The bacterial reverse mutation assay, or Ames test, is the most widely used and internationally accepted screening test for mutagenicity.[12][13][14]

Experimental Rationale: The Ames test uses several strains of Salmonella typhimurium that are engineered with mutations in the gene required to synthesize the amino acid histidine.[13] These strains cannot grow on a histidine-deficient medium. The assay exposes these bacteria to the test compound and measures the rate of "reverse mutations" (reversions) that restore the gene's function, allowing the bacteria to grow and form colonies.[15] The test is conducted with and without a mammalian metabolic activation system (rat liver S9 fraction) to identify compounds that become mutagenic only after being metabolized.[14][15]

G cluster_0 Ames Test Workflow (OECD 471) A Prepare Test Compound (in appropriate solvent) B Mix Compound with Salmonella Strains (e.g., TA98, TA100) A->B C Add Rat Liver S9 Fraction (+S9 Condition) B->C D Add Buffer (-S9 Condition) B->D E Plate on Histidine-Deficient Minimal Glucose Agar C->E D->E F Incubate at 37°C for 48-72 hours E->F G Count Revertant Colonies F->G H Compare to Negative Control G->H I Analyze for Mutagenicity H->I

Caption: Workflow for the Ames bacterial reverse mutation assay.

Hypothetical Data Summary:

CompoundMetabolic Activation (S9)S. typhimurium StrainResultInterpretation
(2-methoxyethoxy)methylcyclooctane Without (-S9)TA98, TA100To be determinedPositive if a significant, dose-dependent increase in revertant colonies is observed.
With (+S9)TA98, TA100To be determined
Methoxyethane Without (-S9)TA98, TA100To be determined
With (+S9)TA98, TA100To be determined

Detailed Experimental Protocols

Protocol 1: In Vitro Skin Irritation (OECD TG 439)
  • Tissue Culture: Reconstructed Human Epidermis (RhE) tissues are received and pre-incubated in maintenance medium at 37°C, 5% CO2 for 24 hours.

  • Test Substance Application: 25-50 µL of the test compound ((2-methoxyethoxy)methylcyclooctane or methoxyethane) is applied topically to the surface of the RhE tissue. A negative control (Phosphate Buffered Saline) and a positive control (5% Sodium Dodecyl Sulfate) are run in parallel. Tissues are treated in triplicate.

  • Exposure: Tissues are exposed to the test substance for 60 minutes at room temperature.

  • Washing: After exposure, the test substance is thoroughly rinsed from the tissue surface with PBS.

  • Post-Incubation: The tissues are transferred to fresh maintenance medium and incubated for 42 hours at 37°C, 5% CO2.

  • MTT Assay: Tissues are transferred to a 24-well plate containing MTT solution (1 mg/mL) and incubated for 3 hours. During this time, viable cells metabolize the yellow MTT into a purple formazan precipitate.

  • Formazan Extraction: The formazan is extracted from the tissues using isopropanol.

  • Quantification: The absorbance of the extracted formazan is measured at 570 nm using a plate reader.

  • Data Analysis: The percentage viability for each tissue is calculated relative to the negative control. The mean viability of the triplicate tissues is determined. A substance is classified as an irritant if the mean viability is ≤ 50%.[10][11]

Protocol 2: Ames Test (OECD TG 471)
  • Strain Preparation: Overnight cultures of S. typhimurium strains (e.g., TA98 and TA100) are prepared in nutrient broth.

  • Dose Preparation: A range of concentrations of the test compound is prepared in a suitable solvent (e.g., DMSO or water).

  • Metabolic Activation: The S9 mix (if required) is prepared from rat liver homogenate and cofactors.

  • Plate Incorporation Method: For each concentration, the following are added to a tube of molten top agar (kept at 45°C): the test compound, the bacterial culture, and either the S9 mix (+S9) or a buffer (-S9).[16]

  • Plating: The mixture is quickly vortexed and poured onto a minimal glucose agar plate.

  • Incubation: Plates are incubated in the dark at 37°C for 48-72 hours.[13]

  • Colony Counting: The number of revertant colonies on each plate is counted.

  • Data Analysis: A positive result is recorded if the test compound causes a dose-dependent increase in the number of revertant colonies that is at least double the background (negative control) count.

Conclusion

This guide presents a scientifically robust and ethically conscious framework for the comparative toxicological assessment of (2-methoxyethoxy)methylcyclooctane and methoxyethane. By employing a tiered strategy that prioritizes validated in vitro methods—such as the Reconstructed Human Epidermis test for skin irritation and the Ames test for genotoxicity—followed by highly regulated and efficient in vivo assays for acute systemic toxicity, researchers can generate the necessary data to perform a comprehensive hazard identification and risk assessment. The execution of these protocols will elucidate the toxicological profile of (2-methoxyethoxy)methylcyclooctane, allowing for a direct and meaningful comparison with its simpler analogue, methoxyethane. This structured approach ensures that decisions regarding the safety and development of novel chemical entities are based on reliable and reproducible scientific evidence.

References

  • Microbial Mutagenicity Assay: Ames Test. Bio-protocol. Available at: [Link].

  • OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. OECD. Available at: [Link].

  • Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure. OECD. Available at: [Link].

  • (PDF) OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. ResearchGate. Available at: [Link].

  • Guidance Document on Acute Oral Toxicity Testing. OECD. Available at: [Link].

  • Test No. 423: Acute Oral toxicity - Acute Toxic Class Method. OECD. Available at: [Link].

  • Genotoxicity study of 2-methoxyethanol and benzalkonium chloride through Comet assay using 3D cultured HepG2 cells - PMC. National Center for Biotechnology Information. Available at: [Link].

  • OECD Test Guideline 423. National Toxicology Program. Available at: [Link].

  • Ames Test. Cyprotex. Available at: [Link].

  • Ames Mutagenicity Test. Nelson Labs. Available at: [Link].

  • Advice on skin and eye irritation testing helps reduce animal tests. ECHA. Available at: [Link].

  • Test No. 404: Acute Dermal Irritation/Corrosion. OECD. Available at: [Link].

  • Skin irritation: OECD TG 439. SenzaGen. Available at: [Link].

  • Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. OECD. Available at: [Link].

  • In vitro cytotoxicity of glycol ethers and oxidation products in CHO cells. PubMed. Available at: [Link].

  • (2-methoxyethoxy)methylcyclooctane — Chemical Substance Information. NextSDS. Available at: [Link].

  • Genotoxicity study of 2-methoxyethanol and benzalkonium chloride through Comet assay using 3D cultured HepG2 cells. PubMed. Available at: [Link].

  • Mutagenicity and cytotoxicity of 2-methoxyethanol and its metabolites in Chinese hamster cells (the CHO/HPRT and AS52/GPT assays). PubMed. Available at: [Link].

  • Cytogenetic effects of 2-methoxyethanol and its metabolite, methoxyacetaldehyde, in mammalian cells in vitro. PubMed. Available at: [Link].

  • Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters. SpringerLink. Available at: [Link].

  • In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. IntechOpen. Available at: [Link].

  • Ethanol, 2-(2-methoxyethoxy)-: Human health tier II assessment. NICNAS. Available at: [Link].

  • Assessment of genotoxic effects of (4-methoxyphenyl)(3,4,5-trimethoxyphenyl)methanone in human lymphocytes. PubMed. Available at: [Link].

  • In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Kosheeka. Available at: [Link].

  • 2-(2-(2-Methoxyethoxy)ethoxy)-ethanol CAS N°: 112-35-6. OECD. Available at: [Link].

  • SAFETY DATA SHEET - 2-(2-Methoxyethoxy)ethanol. Fisher Scientific. Available at: [Link].

  • 1,2-Dimethoxyethane - GESTIS-Stoffdatenbank. DGUV. Available at: [Link].

  • Safety Data Sheet: 2-(2-methoxyethoxy)ethanol. Chemos GmbH & Co.KG. Available at: [Link].

  • 1-Ethoxy-1-methoxyethane. PubChem. Available at: [Link].

  • Methoxyethane. PubChem. Available at: [Link].

  • Methoxyethane. Wikipedia. Available at: [Link].

  • Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. MDPI. Available at: [Link].

  • The use of in vitro toxicity data and physiologically based kinetic modeling to predict dose-response curves for in vivo developmental toxicity of glycol ethers in rat and man. PubMed. Available at: [Link].

  • Methoxyethane. CAS Common Chemistry. Available at: [Link].

  • Methoxyethane – Knowledge and References. Taylor & Francis. Available at: [Link].

Sources

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